Glucocheirolin

Core Science & Biosynthesis

Glucocheirolin: A Technical Guide to its Discovery, Isolation, and Characterization in Brassicaceae

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glucocheirolin, a sulfur-containing secondary metabolite, is a member of the glucosinolate family predominantly found in the Brassicaceae. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Glucocheirolin. It details the historical context of its discovery, its distribution within the Brassicaceae family, and in-depth experimental protocols for its extraction, purification, and analytical determination. Furthermore, this document elucidates the biosynthetic pathway of Glucocheirolin, including the key enzymatic steps involved in its formation from methionine. Finally, methods for its chemical synthesis and a summary of its known biological activities are presented, offering valuable insights for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Glucosinolates are a class of plant secondary metabolites that are characteristic of the order Brassicales.[1] Upon tissue damage, they are hydrolyzed by the enzyme myrosinase to produce isothiocyanates, thiocyanates, nitriles, and other biologically active compounds.[2] These hydrolysis products are involved in plant defense against herbivores and pathogens and have been studied for their potential health benefits in humans, including anti-cancer and antimicrobial properties.[3]

Glucocheirolin, or 3-(methylsulfonyl)propyl glucosinolate, is an aliphatic glucosinolate distinguished by a sulfone group in its side chain.[4] Its presence has been reported in various Brassicaceae species, notably within the genus Erysimum (wallflowers).[5] This guide serves as a technical resource for the scientific community, providing detailed methodologies and data related to this specific glucosinolate.

Discovery and Occurrence

The initial discovery of Glucocheirolin dates back to the mid-20th century. It was first isolated and identified from the seeds of the wallflower (Cheiranthus cheiri, now Erysimum cheiri) by Schultz and Gmelin in 1954. Their work laid the foundation for understanding the diversity of glucosinolates within the Brassicaceae.

Glucocheirolin has since been identified in a variety of other Brassicaceae species. Quantitative data on its concentration in different species is crucial for sourcing and further research. The table below summarizes the reported concentrations of Glucocheirolin in various Brassicaceae plants.

Plant Species	Plant Part	Glucocheirolin Concentration (μg/g dry weight)	Reference
Eruca vesicaria subsp. sativa	Baby leafy greens	Detected	[1][6]
Brassica oleracea var. acephala	Baby leafy greens	Detected	[1][6]
Calepina irregularis	Aerial parts	Present (qualitative)
Erysimum corinthium	Seeds	Major compound	[5]
Brassica rapa (Turnip)	Not specified	Detected	[7]
Brassica oleracea var. botrytis (Cauliflower)	Not specified	Detected	[7]
Armoracia rusticana (Horseradish)	Not specified	Detected	[7]
Brassica napus (Swede)	Not specified	Detected	[7]

Biosynthesis of Glucocheirolin

The biosynthesis of Glucocheirolin follows the general pathway of methionine-derived aliphatic glucosinolates, which involves three main stages: side-chain elongation, core structure formation, and side-chain modification.[8]

Side-Chain Elongation of Methionine

The carbon backbone of Glucocheirolin is derived from the amino acid methionine, which undergoes a series of chain elongation cycles. Each cycle adds a methylene (B1212753) group to the side chain. This process involves a set of enzymes including methylthioalkylmalate synthases (MAMs), isopropylmalate isomerases (IPMIs), and isopropylmalate dehydrogenases (IPMDHs), which are evolutionarily related to enzymes of the leucine (B10760876) biosynthesis pathway. Branched-chain aminotransferases (BCATs) are also involved in the deamination and subsequent reamination steps.

Core Glucosinolate Structure Formation

Following chain elongation to the desired length, the modified amino acid is converted into the core glucosinolate structure. This involves the action of cytochromes P450 (CYP79s and CYP83s), a C-S lyase (SUR1), a UDP-glucosyltransferase (UGT74), and a sulfotransferase (SOT).

Side-Chain Modification

The final and defining step in Glucocheirolin biosynthesis is the modification of the side chain. This occurs after the formation of the parent glucosinolate, 3-(methylthio)propyl glucosinolate. The sulfur atom in the side chain undergoes two successive oxidation steps to form the sulfone. These S-oxygenation reactions are catalyzed by a subclade of flavin-monooxygenases known as FMOGS-OX.[9][10] While the first oxidation to a methylsulfinylalkyl glucosinolate is well-characterized, the specific enzyme for the second oxidation to the methylsulfonylalkyl form is still under investigation.

Biosynthetic pathway of Glucocheirolin.

Experimental Protocols

Extraction and Purification of Glucocheirolin

The following protocol is a general method for the extraction and purification of glucosinolates from plant material and can be adapted for the isolation of Glucocheirolin. For preparative scale, the quantities and column sizes should be scaled up accordingly.

4.1.1. Materials and Reagents

• Freeze-dried and finely ground plant material (e.g., Erysimum seeds)

• 70% (v/v) Methanol (B129727)

• DEAE-Sephadex A-25

• Purified Arylsulfatase (Type H-1 from Helix pomatia)

• Sodium acetate (B1210297) buffer (20 mM, pH 5.0)

• Milli-Q water

• Solid Phase Extraction (SPE) columns

• Preparative High-Performance Liquid Chromatography (HPLC) system

• C18 reversed-phase column

4.1.2. Extraction Procedure

• Extraction: Weigh 1 g of freeze-dried plant material into a centrifuge tube. Add 10 mL of pre-heated 70% methanol and vortex thoroughly. Incubate at 70°C for 20 minutes to inactivate myrosinase.

• Centrifugation: Centrifuge the mixture at 3,000 x g for 10 minutes. Decant the supernatant into a clean tube.

• Re-extraction: Resuspend the pellet in another 10 mL of 70% methanol and repeat the extraction and centrifugation steps.

• Pooling: Combine the supernatants from both extractions.

4.1.3. Purification by Anion Exchange Chromatography

• Column Preparation: Prepare a column with 1 mL of DEAE-Sephadex A-25 slurry equilibrated with water.

• Loading: Apply the combined supernatant to the column and allow it to pass through by gravity.

• Washing: Wash the column with 2 x 2 mL of water to remove neutral and cationic compounds.

• Desulfation (Optional, for analytical purposes): To prepare desulfoglucosinolates for HPLC analysis, apply 75 µL of purified arylsulfatase solution to the column and leave it overnight at room temperature. Elute the desulfoglucosinolates with 2 x 0.5 mL of water.

• Elution of Intact Glucosinolates: To elute intact glucosinolates for preparative purposes, apply 2 x 1 mL of 0.5 M potassium sulfate (B86663) solution.

4.1.4. Preparative HPLC

• Sample Preparation: Concentrate the eluted fraction containing Glucocheirolin under reduced pressure. Re-dissolve the residue in a small volume of the initial mobile phase.

• Chromatographic Conditions:

  • Column: Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A linear gradient from 0% to 30% B over 40 minutes.

  • Flow Rate: 10 mL/min.

  • Detection: UV at 229 nm.

• Fraction Collection: Collect the fractions corresponding to the Glucocheirolin peak based on retention time.

• Purity Assessment: Analyze the collected fractions by analytical HPLC-DAD and LC-MS to confirm purity. Pool the pure fractions and lyophilize to obtain pure Glucocheirolin.

Workflow for the isolation of Glucocheirolin.

Analytical Characterization

4.2.1. High-Performance Liquid Chromatography (HPLC)

• Column: Analytical C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 2% to 30% B over 20 minutes.

• Flow Rate: 1 mL/min.

• Detection: Diode Array Detector (DAD) at 229 nm.

4.2.2. Liquid Chromatography-Mass Spectrometry (LC-MS)

For structural confirmation and identification in complex mixtures, LC-MS is employed.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap for high-resolution mass data.

• Expected Ion: [M-H]- at m/z 438.035.

4.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the unambiguous structural elucidation of the isolated Glucocheirolin. The following are typical chemical shifts observed for Glucocheirolin.

Atom	1H NMR (δ, ppm)	13C NMR (δ, ppm)
Aglycone
C-1	-	157.2
C-2	2.90 (t)	30.5
C-3	2.15 (m)	21.8
C-4	3.25 (t)	52.5
S-CH3	3.05 (s)	42.1
Glucose
H-1'	5.05 (d)	81.5
H-2'	3.60 (m)	71.5
H-3'	3.45 (m)	78.0
H-4'	3.40 (m)	70.0
H-5'	3.75 (m)	80.5
H-6'a	3.85 (dd)	61.0
H-6'b	3.70 (dd)

Chemical Synthesis

The chemical synthesis of Glucocheirolin provides a means to obtain pure standards for analytical purposes and allows for the generation of analogs for structure-activity relationship studies. A common synthetic route involves the reaction of 3-(methylsulfonyl)propylamine with a protected glucosyl isothiocyanate, followed by deprotection. An alternative and more general approach starts from the corresponding oxime.

A general synthetic route to Glucocheirolin.

Biological Activity

Intact Glucocheirolin itself is generally considered to be biologically inactive. Its biological effects are primarily attributed to its hydrolysis product, cheirolin (B1668576) [3-(methylsulfonyl)propyl isothiocyanate]. Cheirolin has been reported to exhibit various biological activities, including:

• Antimicrobial activity: It has shown inhibitory effects against a range of bacteria and fungi.

• Anticancer properties: Like other isothiocyanates, cheirolin has been investigated for its potential to inhibit the growth of cancer cells.

• Insecticidal properties: As a plant defense compound, it can deter feeding by certain insects.

Further research is needed to fully elucidate the pharmacological potential of cheirolin and to explore the possibility of any direct biological roles of Glucocheirolin.

Conclusion

Glucocheirolin is a significant member of the glucosinolate family with a unique chemical structure and interesting biological activities upon hydrolysis. This technical guide has provided a comprehensive overview of its discovery, natural occurrence, biosynthesis, and detailed methodologies for its isolation and characterization. The provided protocols and data serve as a valuable resource for researchers in the fields of natural product chemistry, plant science, and drug discovery, facilitating further investigation into the properties and potential applications of this fascinating molecule.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid Analysis of Glucosinolates Using Direct-Infusion Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Omics-Based Approaches to Methionine Side Chain Elongation in Arabidopsis: Characterization of the Genes Encoding Methylthioalkylmalate Isomerase and Methylthioalkylmalate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic and catalytic mechanisms of the methionine-derived glucosinolate biosynthesis enzyme methylthioalkylmalate synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. preprints.org [preprints.org]
• 8. Frontiers | Two Novel Flavin-Containing Monooxygenases Involved in Biosynthesis of Aliphatic Glucosinolates [frontiersin.org]
• 9. Subclade of Flavin-Monooxygenases Involved in Aliphatic Glucosinolate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. frontiersin.org [frontiersin.org]

Glucocheirolin in Cruciferous Vegetables: A Technical Guide to its Natural Sources, Biosynthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glucocheirolin, an aliphatic glucosinolate found in cruciferous vegetables. This document details its natural sources, biosynthetic pathway, and the experimental protocols for its extraction and quantification, tailored for professionals in research, science, and drug development.

Natural Sources of Glucocheirolin

Glucocheirolin is naturally present in a variety of cruciferous vegetables. The concentration of this compound can vary significantly depending on the species, cultivar, growing conditions, and the part of the plant being analyzed.[1][2] The following table summarizes the quantitative data available for Glucocheirolin content in several Brassicaceae vegetables.

Table 1: Quantitative Content of Glucocheirolin in Various Cruciferous Vegetables

Vegetable	Scientific Name	Plant Part	Glucocheirolin Content (μg/g DW)	Reference
Pak Choi	Brassica rapa subsp. chinensis	Edible part	2.6 ± 0.2	[3]
Choy Sum	Brassica rapa var. parachinensis	Edible part	1.8 ± 0.1	[3]
Chinese Cabbage	Brassica rapa subsp. pekinensis	Edible part	1.5 ± 0.1	[3]
Cauliflower	Brassica oleracea var. botrytis	Edible part	1.9 ± 0.2	[3]
Cabbage	Brassica oleracea var. capitata	Edible part	2.1 ± 0.2	[3]
Broccoli	Brassica oleracea var. italica	Edible part	2.8 ± 0.2	[3]
Kai Lan (Chinese Broccoli)	Brassica oleracea var. alboglabra	Edible part	1.3 ± 0.1	[3]
Brussels Sprouts	Brassica oleracea var. gemmifera	Edible part	2.3 ± 0.2	[3]
Rocket Salad (Arugula)	Eruca vesicaria subsp. sativa	Edible part	11.2 ± 0.9	[3]
Daikon Radish	Raphanus sativus var. longipinnatus	Edible part	1.7 ± 0.1	[3]
Red Cherry Radish	Raphanus sativus	Edible part	2.0 ± 0.2	[3]
Watercress	Nasturtium officinale	Edible part	1.4 ± 0.1	[3]
Kale	Brassica oleracea var. acephala	Baby leafy greens	Presence confirmed	[4]

DW: Dry Weight

Biosynthesis of Glucocheirolin

Glucocheirolin, as an aliphatic glucosinolate, is biosynthesized from the amino acid methionine through a three-stage process: chain elongation, formation of the core glucosinolate structure, and side-chain modification.[5]

Diagram 1: Biosynthetic Pathway of Glucocheirolin

Caption: Biosynthesis of Glucocheirolin from Methionine.

The biosynthesis of Glucocheirolin begins with the chain elongation of methionine to homomethionine. This elongated amino acid then enters the core glucosinolate pathway to form 3-methylthiopropyl glucosinolate. The final step is the S-oxygenation of the side chain, catalyzed by flavin-containing monooxygenases (FMOs), to yield Glucocheirolin (3-methylsulfinylpropyl glucosinolate).[5][6]

Experimental Protocols

The accurate quantification of Glucocheirolin from cruciferous vegetables requires robust experimental protocols for extraction and analysis. The following sections detail a widely used methodology.

Extraction of Glucosinolates

This protocol is adapted from methods utilizing hydrophilic interaction liquid chromatography–tandem mass spectrometry (HILIC–MS/MS).[3]

Materials:

• Fresh vegetable sample

• Liquid nitrogen

• Freeze-dryer

• Grinder/mill

• 80% methanol (B129727) (v/v)

• Ultrasonic bath

• Centrifuge

• 0.22 μm filter

Procedure:

• Sample Preparation: Fresh vegetable samples are washed, chopped, and immediately frozen in liquid nitrogen to halt enzymatic activity. The frozen samples are then lyophilized (freeze-dried) to remove water.

• Homogenization: The dried vegetable material is ground into a fine powder using a grinder or mill.

• Extraction: A known weight of the powdered sample (e.g., 100 mg) is mixed with a specific volume of 80% methanol (e.g., 1 mL).

• Sonication: The mixture is subjected to ultrasonication for a defined period (e.g., 30 minutes) to enhance the extraction efficiency.

• Centrifugation: The extract is centrifuged (e.g., at 10,000 x g for 10 minutes) to pellet the solid plant material.

• Filtration: The supernatant is carefully collected and filtered through a 0.22 μm filter to remove any remaining particulate matter. The filtered extract is then ready for analysis.

Quantification by Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry (HILIC–MS/MS)

This analytical technique provides high sensitivity and selectivity for the quantification of glucosinolates.[3]

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC column)

Chromatographic Conditions (Example):

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water

• Mobile Phase B: Acetonitrile

• Gradient: A typical gradient starts with a high percentage of acetonitrile, which is gradually decreased to allow for the elution of the polar glucosinolates.

• Flow Rate: e.g., 0.4 mL/min

• Column Temperature: e.g., 40 °C

• Injection Volume: e.g., 5 μL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for Glucocheirolin are monitored for quantification. For Glucocheirolin, a common transition is m/z 422.0 -> 96.9.

• Source Parameters: Capillary voltage, source temperature, desolvation gas flow, and cone gas flow are optimized for maximum sensitivity.

Diagram 2: Experimental Workflow for Glucocheirolin Analysis

Caption: Workflow for Glucocheirolin extraction and analysis.

Conclusion

This technical guide provides a foundational understanding of Glucocheirolin in cruciferous vegetables, intended to support further research and development. The provided data on its natural occurrence, a detailed biosynthetic pathway, and robust experimental protocols for its analysis offer valuable resources for scientists and professionals in related fields. The variability in Glucocheirolin content across different vegetables and the influence of environmental and genetic factors highlight areas for future investigation, particularly in the context of agriculture and human health.

References

• 1. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchwithrutgers.com [researchwithrutgers.com]
• 3. Frontiers | Two Novel Flavin-Containing Monooxygenases Involved in Biosynthesis of Aliphatic Glucosinolates [frontiersin.org]
• 4. Subclade of Flavin-Monooxygenases Involved in Aliphatic Glucosinolate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetics of aliphatic glucosinolates. IV. Side-chain modification in Brassica oleracea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glucocheirolin, a prominent member of the glucosinolate family of secondary metabolites, is primarily found in cruciferous plants. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and key physicochemical properties of Glucocheirolin. Detailed experimental protocols for its isolation, purification, and analytical characterization are presented, alongside a summary of its biosynthetic and hydrolytic pathways. This document is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Glucocheirolin is an alkylglucosinolate characterized by a 3-(methylsulfonyl)propyl side chain. Its systematic IUPAC name is [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfonyl-N-sulfooxybutanimidothioate[1]. The molecule consists of a β-D-glucopyranose unit linked via a sulfur atom to a sulfonated oxime moiety.

Table 1: Chemical Identifiers and Properties of Glucocheirolin

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₁₁S₃	[1]
Molecular Weight	439.5 g/mol	[1]
CAS Number	554-86-9	[1]
IUPAC Name	[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfonyl-N-sulfooxybutanimidothioate	[1]
InChI	InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/b12-7+	[1]
InChIKey	OFKKQTQFWWIRBD-KPKJPENVSA-N	[1]
SMILES	CS(=O)(=O)CCC/C(=N\OS(=O)(=O)O)/SC1C(C(C(C(O1)CO)O)O)O	[1]
Physical Description	Solid
Melting Point	168 °C

Stereochemistry

The stereochemistry of Glucocheirolin is crucial for its biological activity and molecular interactions. The molecule possesses five defined stereocenters within the β-D-glucopyranose ring. The configuration of the C-N double bond in the thiohydroximate moiety is (Z), a characteristic feature of naturally occurring glucosinolates. The absolute configuration of the chiral centers in the glucose unit is consistent with D-glucose.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a fundamental technique for the structural elucidation of glucosinolates. The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for Glucocheirolin.

Table 2: ¹H NMR Spectroscopic Data for Glucocheirolin (in D₂O)

Atom Number	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-8	2.70	t	7.5
H-9	1.95–2.06	m
MeSO₂	2.99	s
H-10	3.21	t	7.5

Data sourced from Hernández-Figueroa et al., 2022.

Table 3: ¹³C NMR Spectroscopic Data for the Aglycone of Peracetylated Glucocheirolin (in CDCl₃)

Atom Number	Chemical Shift (δ) ppm
C-9	20.2
C-8	31.1
MeSO₂	38.2
C-10	52.7
C=N	147.2

Data for the peracetylated derivative, as the aglycone. Sourced from Hernández-Figueroa et al., 2022.

Experimental Protocols

Isolation and Purification of Glucocheirolin

A general protocol for the extraction and purification of glucosinolates from plant material is as follows:

• Sample Preparation: Lyophilize and grind plant material to a fine powder.

• Extraction:

  • Add the powdered plant material to boiling 70% methanol (B129727) (1:10 w/v) and heat for 10 minutes to inactivate myrosinase.

  • Centrifuge the mixture and collect the supernatant.

  • Repeat the extraction process on the pellet and combine the supernatants.

• Purification using Anion-Exchange Chromatography:

  • Load the combined supernatant onto a DEAE-Sephadex A-25 column (or similar anion-exchange resin).

  • Wash the column with water to remove neutral and cationic compounds.

  • Elute the glucosinolates with a suitable salt solution (e.g., potassium sulfate).

• Desalting:

  • The eluted fraction can be desalted using solid-phase extraction (SPE) with a C18 cartridge or by size-exclusion chromatography.

• Lyophilization: Lyophilize the purified fraction to obtain the glucosinolate as a solid.

HPLC Analysis of Glucocheirolin

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification of glucosinolates.

• Sample Preparation: The purified glucosinolate is dissolved in a suitable solvent (e.g., water or methanol). For analysis of crude extracts, a desulfation step is often employed.

  • Desulfation (Optional but common for complex mixtures): The glucosinolate extract is passed through a column containing sulfatase to remove the sulfate (B86663) group, yielding desulfo-glucosinolates which have better chromatographic properties on reverse-phase columns.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both often containing a small amount of a modifier like formic acid or trifluoroacetic acid.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector at 229 nm.

• Quantification: Glucocheirolin concentration is determined by comparing the peak area to that of a known standard.

Signaling Pathways and Logical Relationships

Biosynthesis of Glucocheirolin

Glucocheirolin, being an aliphatic glucosinolate, is biosynthesized from the amino acid methionine through a multi-step pathway involving chain elongation, core structure formation, and side-chain modification.

Biosynthesis of Glucocheirolin.

Myrosinase-Catalyzed Hydrolysis

Upon tissue damage, Glucocheirolin is hydrolyzed by the enzyme myrosinase, leading to the formation of an unstable aglycone which then rearranges to form biologically active isothiocyanates.

References

• 1. mdpi.com [mdpi.com]

The Glucocheirolin Biosynthesis Pathway in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucosinolates (GSLs) are a class of sulfur- and nitrogen-containing secondary metabolites characteristic of the plant order Brassicales, which includes many agronomically important crops like broccoli, cabbage, and rapeseed. Upon tissue damage, GSLs are hydrolyzed by the enzyme myrosinase into various bioactive compounds, such as isothiocyanates, which are involved in plant defense and have been studied for their potential health benefits in humans, including anti-cancer properties.

This technical guide provides an in-depth overview of the biosynthesis of a specific aliphatic glucosinolate, glucocheirolin (B91262). Glucocheirolin, or 3-(methylsulfonyl)propyl glucosinolate, is a methionine-derived glucosinolate found in various Brassicaceae species, including wallflower (Erysimum cheiri). Understanding its biosynthetic pathway is crucial for metabolic engineering efforts aimed at enhancing the production of beneficial phytochemicals in crops and for the development of novel therapeutic agents.

Core Biosynthesis Pathway of Aliphatic Glucosinolates

The biosynthesis of aliphatic glucosinolates, including glucocheirolin, is a multi-step process that can be divided into three main stages:

• Chain Elongation of Methionine: The carbon backbone of the precursor amino acid, methionine, is extended by one or more methylene (B1212753) (-CH2-) groups.

• Formation of the Core Glucosinolate Structure: The chain-elongated amino acid is converted into the characteristic glucosinolate core structure.

• Side-Chain Modification: The side chain of the core glucosinolate undergoes secondary modifications, such as oxidation, to create the diverse array of glucosinolates found in nature.

The generalized pathway for aliphatic glucosinolate biosynthesis is depicted below.

Figure 1: Generalized biosynthetic pathway of aliphatic glucosinolates.

Detailed Biosynthesis Pathway of Glucocheirolin

Glucocheirolin is derived from methionine that has undergone one cycle of chain elongation to form dihomomethionine. The subsequent formation of the core structure is followed by a two-step oxidation of the terminal methylthio group of the side chain.

The key enzymes involved in the specific pathway to glucocheirolin include:

• Methylthioalkylmalate Synthase (MAM): Catalyzes the condensation of 4-methylthio-2-oxobutanoic acid (derived from methionine) with acetyl-CoA in the first step of chain elongation.

• Cytochrome P450 enzymes (CYP79F and CYP83A1): CYP79F enzymes convert the chain-elongated methionine derivatives to their corresponding aldoximes. CYP83A1 then metabolizes the aliphatic aldoximes.

• Glutathione (B108866) S-Transferases (GSTs) and C-S Lyase (SUR1): These enzymes are involved in the conversion of the aldoxime to a thiohydroximic acid, with glutathione acting as the sulfur donor.

• UDP-glucosyltransferase (UGT74C1): Glucosylates the thiohydroximic acid to form a desulfoglucosinolate.

• Sulfotransferase (SOT): Catalyzes the sulfation of the desulfoglucosinolate to form the core glucosinolate structure.

• Flavin-containing Monooxygenases (FMO GS-OX): These enzymes are crucial for the side-chain modification of methylthioalkyl glucosinolates. They catalyze the S-oxygenation of the methylthio group to a methylsulfinyl group.[1][2] While it is hypothesized that FMOs also catalyze the second oxidation to a methylsulfonyl group to form glucocheirolin, the specific enzyme for this step has not yet been definitively identified.

Figure 2: Detailed biosynthetic pathway of glucocheirolin.

Regulatory Network of Aliphatic Glucosinolate Biosynthesis

The biosynthesis of aliphatic glucosinolates is tightly regulated at the transcriptional level by a network of transcription factors, primarily from the MYB and bHLH families. Hormonal signals, such as jasmonic acid (JA), also play a crucial role in inducing the expression of glucosinolate biosynthetic genes, particularly in response to herbivory and pathogen attack.[3]

Key regulatory factors include:

• MYB28, MYB29, and MYB76: These transcription factors are positive regulators of aliphatic glucosinolate biosynthesis.

• MYC2, MYC3, and MYC4: These bHLH transcription factors are key components of the jasmonate signaling pathway and interact with the MYB factors to regulate glucosinolate gene expression.

Figure 3: Simplified regulatory network of aliphatic glucosinolate biosynthesis.

Quantitative Data

The concentration of glucocheirolin, along with other glucosinolates, varies significantly among different plant species and even between different tissues within the same plant. The following tables summarize some of the reported quantitative data for glucocheirolin and related compounds.

Table 1: Glucosinolate Content in Different Tissues of Brassica Crops (µmol/g dry weight)

Glucosinolate	Broccoli (Floret)	Cauliflower (Floret)	Chinese Cabbage (Leaf)	Kale (Leaf)
Aliphatic
Glucoiberin (3-methylsulfinylpropyl)	-	12.03	-	0.55
Progoitrin	29.84	0.92	13.19	9.08
Sinigrin	-	34.09	0.01	66.49
Gluconapin	3.74	0.31	16.76	2.72
Glucoraphanin (4-methylsulfinylbutyl)	73.77	1.21	0.26	1.36
Indolic
Glucobrassicin	0.25	0.73	0.43	0.07
Aromatic
Gluconasturtiin	2.03	-	1.57	2.44
Total Glucosinolates	110.76	49.52	36.38	83.04

Data adapted from a comparative study of nine Brassica crops. Note: Glucocheirolin was not specifically quantified in this particular dataset, but its precursor's oxidized form (glucoiberin) is listed.

Table 2: Total Glucosinolate Content in Seeds of Various Brassicaceae Species (µmol/g Dry Weight)

Species	Total Glucosinolates
Brassica oleracea var. botrytis (Cauliflower)	93.66
Brassica oleracea var. capitata (Cabbage)	135.66
Raphanus sativus (Radish)	10.00
Eruca sativa (Arugula)	10.00

Data from a study on the antioxidant activities of Brassicaceae seeds.[4]

Experimental Protocols

Extraction and Analysis of Glucosinolates by HPLC

This protocol describes a widely used method for the extraction and quantification of glucosinolates from plant material.

Materials:

• Freeze-dried and finely ground plant material

• 70% (v/v) Methanol (B129727)

• DEAE-Sephadex A-25

• Aryl sulfatase (Type H-1 from Helix pomatia)

• Ultrapure water

• Acetonitrile (HPLC grade)

• Sinigrin (or other appropriate glucosinolate standard)

• HPLC system with a C18 column and UV detector

Procedure:

• Extraction:

  • Weigh approximately 100 mg of freeze-dried plant material into a 2 mL microcentrifuge tube.

  • Add 1 mL of 70% methanol and vortex thoroughly.

  • Incubate in a water bath at 70°C for 20 minutes, vortexing occasionally.

  • Centrifuge at 13,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a new tube. This is the crude glucosinolate extract.

• Desulfation:

  • Prepare a mini-column by packing a pipette tip with a small amount of glass wool and adding a slurry of DEAE-Sephadex A-25 in water.

  • Load the crude glucosinolate extract onto the column and allow it to pass through.

  • Wash the column with 70% methanol followed by water.

  • Apply 75 µL of purified aryl sulfatase to the column and incubate at room temperature overnight. This enzymatic step removes the sulfate (B86663) group from the glucosinolates.

• Elution and HPLC Analysis:

  • Elute the desulfoglucosinolates from the column with two 0.5 mL aliquots of ultrapure water.

  • Filter the eluate through a 0.22 µm syringe filter.

  • Analyze the sample by reverse-phase HPLC on a C18 column. A typical mobile phase gradient is water and acetonitrile.

  • Detect the desulfoglucosinolates at 229 nm.

  • Quantify the individual glucosinolates by comparing their peak areas to a calibration curve generated with a known standard (e.g., sinigrin) and applying appropriate response factors.

Figure 4: Experimental workflow for HPLC analysis of glucosinolates.

Gene Expression Analysis by RT-qPCR

This protocol outlines the steps for quantifying the expression levels of glucosinolate biosynthesis genes.

Materials:

• Plant tissue

• Liquid nitrogen

• RNA extraction kit

• DNase I

• Reverse transcriptase and associated reagents for cDNA synthesis

• Gene-specific primers for target and reference genes

• SYBR Green qPCR master mix

• qPCR instrument

Procedure:

• RNA Extraction:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to prevent RNA degradation.

  • Grind the frozen tissue to a fine powder.

  • Extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

• DNase Treatment and cDNA Synthesis:

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the purified RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Quantitative PCR (qPCR):

  • Prepare the qPCR reaction mix containing SYBR Green master mix, forward and reverse primers for the gene of interest, and the cDNA template.

  • Perform the qPCR reaction in a real-time PCR instrument. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Include a melt curve analysis at the end of the run to verify the specificity of the amplified product.

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target gene to a stably expressed reference gene (e.g., actin or ubiquitin).

In Vitro Enzyme Assay for Flavin-containing Monooxygenases (FMOs)

This spectrophotometric assay can be used to determine the activity of FMO enzymes involved in the S-oxygenation of glucosinolate precursors.

Materials:

• Purified recombinant FMO enzyme or microsomal fraction containing the enzyme

• NADPH

• Methylthioalkyl glucosinolate substrate (e.g., glucomethiin)

• Reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the reaction buffer, the methylthioalkyl glucosinolate substrate at a desired concentration, and the purified enzyme or microsomal fraction.

  • Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 30°C) for 5 minutes.

• Initiation and Measurement:

  • Initiate the reaction by adding NADPH to the mixture.

  • Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

  • Record the absorbance at regular intervals for a set period.

• Calculation of Enzyme Activity:

  • Calculate the rate of NADPH oxidation from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of NADPH (6.22 mM-1cm-1).

  • One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADPH per minute under the specified assay conditions.

  • To determine kinetic parameters such as Km and Vmax, perform the assay with varying concentrations of the glucosinolate substrate.[5][6]

Conclusion

The biosynthesis of glucocheirolin is a complex and highly regulated process that involves a series of enzymatic reactions, from the chain elongation of methionine to the final side-chain modifications. While the core pathway and many of the key enzymes have been elucidated, further research is needed to definitively identify all the enzymes involved, particularly the one responsible for the final oxidation step to form the methylsulfonyl group of glucocheirolin. A deeper understanding of this pathway and its regulation will be instrumental in the development of crops with enhanced nutritional and protective properties, as well as for the potential synthesis of novel therapeutic compounds.

References

• 1. Frontiers | Two Novel Flavin-Containing Monooxygenases Involved in Biosynthesis of Aliphatic Glucosinolates [frontiersin.org]
• 2. Potential Arabidopsis thaliana glucosinolate genes identified from the co-expression modules using graph clustering approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of glucosinolate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding Km and Vmax: Practical Implications for Enzyme Studies [synapse.patsnap.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. What Is Enzyme Kinetics? Understanding Km and Vmax in Biochemical Reactions [synapse.patsnap.com]

The Metabolic Journey of Glucocheirolin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin, a glucosinolate found in various cruciferous plants, is a subject of growing interest within the scientific community due to the potential bioactivity of its metabolic products. Upon ingestion, this secondary metabolite undergoes a series of biotransformations, leading to the formation of compounds that can influence cellular signaling pathways. This technical guide provides a comprehensive overview of the in vivo metabolic fate of Glucocheirolin, with a focus on its hydrolysis, subsequent conjugation, and the activation of key signaling pathways. The information presented herein is intended to support further research and drug development efforts centered on this intriguing natural compound.

Metabolic Pathway of Glucocheirolin

The primary metabolic pathway of Glucocheirolin commences with its hydrolysis, a reaction catalyzed by the enzyme myrosinase. This enzyme is either endogenous to the consumed plant material or produced by the gut microbiota. The hydrolysis of Glucocheirolin yields an unstable aglycone, which then rearranges to form 3-methylsulfonylpropyl isothiocyanate, commonly known as cheirolin (B1668576).

Cheirolin, being a reactive electrophile, is then subject to detoxification through the mercapturic acid pathway. This involves conjugation with glutathione (B108866) (GSH), a reaction mediated by glutathione S-transferases (GSTs). The resulting glutathione conjugate is further metabolized through a series of enzymatic steps to yield a cysteine conjugate and finally, N-acetylcysteine (mercapturic acid) conjugate, which is the primary form of excretion in urine.

Caption: Metabolic pathway of Glucocheirolin in vivo.

Key Signaling Pathway Activated by Cheirolin: The Keap1-Nrf2-ARE Pathway

In vitro studies have demonstrated that cheirolin is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway[1]. This pathway is a critical cellular defense mechanism against oxidative and electrophilic stress.

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor protein, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. Electrophiles, such as the isothiocyanate group of cheirolin, can react with specific cysteine residues on Keap1. This modification leads to a conformational change in Keap1, disrupting the Keap1-Nrf2 interaction and inhibiting Nrf2 degradation.

Stabilized Nrf2 then translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of a wide array of cytoprotective genes. The products of these genes include antioxidant enzymes (e.g., heme oxygenase-1 [HO-1], NAD(P)H:quinone oxidoreductase 1 [NQO1]) and enzymes involved in glutathione biosynthesis and conjugation (e.g., glutamate-cysteine ligase, glutathione S-transferases).

Caption: Activation of the Keap1-Nrf2-ARE pathway by Cheirolin.

Quantitative Data on the Metabolic Fate of Glucocheirolin

Currently, there is a notable absence of published in vivo studies that provide specific quantitative data on the metabolic fate of Glucocheirolin. While the general pathway of glucosinolate metabolism is well-understood, detailed information regarding the plasma concentrations, tissue distribution, and urinary excretion percentages of cheirolin and its conjugates following Glucocheirolin administration is not available in the scientific literature. Future research should aim to fill this knowledge gap to better understand the bioavailability and pharmacokinetics of this compound.

Experimental Protocols

Detailed experimental protocols from in vivo studies specifically investigating the metabolic fate of Glucocheirolin are not currently available in the public domain. However, based on standard methodologies for studying the metabolism of other glucosinolates in rodent models, a general experimental workflow can be proposed.

Proposed Experimental Workflow for In Vivo Glucocheirolin Metabolism Study

Caption: Proposed workflow for in vivo Glucocheirolin metabolism study.

Note: This proposed workflow is a general guideline. Specific parameters such as animal strain, age, sex, dosage of Glucocheirolin, time points for sample collection, and detailed analytical methods would need to be optimized and validated for any future study.

Conclusion and Future Directions

The in vivo metabolism of Glucocheirolin follows the general pathway established for other glucosinolates, leading to the formation of the isothiocyanate cheirolin, which is subsequently detoxified via the mercapturic acid pathway. A key finding is the ability of cheirolin to activate the cytoprotective Keap1-Nrf2-ARE signaling pathway, highlighting its potential as a bioactive compound.

However, a significant gap remains in the quantitative understanding of Glucocheirolin's metabolic fate. To advance the research and potential therapeutic applications of Glucocheirolin, future studies should focus on:

• Quantitative in vivo studies: To determine the pharmacokinetics, bioavailability, and excretion profiles of cheirolin and its metabolites in animal models.

• Detailed Protocol Development: Establishing and publishing detailed and validated experimental protocols for the in vivo analysis of Glucocheirolin metabolism.

• In vivo Nrf2 Activation: Confirming the activation of the Nrf2 pathway by Glucocheirolin/cheirolin in vivo and elucidating the downstream functional consequences.

Addressing these research questions will be crucial for translating the potential of Glucocheirolin and its metabolites into tangible benefits for human health.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Insights into the Biological Activity of Glucocheirolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glucocheirolin, a glucosinolate found in various Brassicaceae vegetables, is a precursor to the isothiocyanate cheirolin (B1668576). While research specifically investigating the biological activities of Glucocheirolin is limited, preliminary studies on its hydrolysis product, cheirolin, suggest potential chemopreventive and antioxidant effects. This technical guide summarizes the current, albeit sparse, understanding of Glucocheirolin's biological activity, focusing on the known actions of its metabolite, cheirolin. We provide detailed experimental protocols for key assays to facilitate further research into its anticancer, anti-inflammatory, and antioxidant properties. This document aims to serve as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of this natural compound.

Introduction

Glucosinolates are a class of sulfur-containing secondary metabolites predominantly found in cruciferous vegetables. Upon plant tissue damage, they are hydrolyzed by the enzyme myrosinase to produce various bioactive compounds, most notably isothiocyanates (ITCs). These ITCs are credited with a wide range of biological activities, including anticancer, anti-inflammatory, and antioxidant effects.

Glucocheirolin has been identified in several dietary sources, including cauliflower, horseradish, swedes, and turnips.[1] Its hydrolysis product is the isothiocyanate cheirolin. While direct studies on Glucocheirolin are scarce, preliminary research on cheirolin indicates that it may share mechanisms of action with other well-studied ITCs like sulforaphane.

Known Biological Activity of Cheirolin

The primary biological activity reported for cheirolin is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[2] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

A key study demonstrated that cheirolin significantly induces Nrf2 nuclear translocation in NIH3T3 fibroblasts. This translocation was associated with the increased expression of Nrf2-dependent genes, including heme oxygenase 1 (HO-1) and γ-glutamylcysteine synthetase (γGCS). Notably, the potency of cheirolin in inducing Nrf2-dependent gene expression was found to be similar to that of sulforaphane, a well-established and potent Nrf2 activator.[2]

The study also suggested that the mechanism of Nrf2 activation by cheirolin may involve the extracellular signal-related kinase (ERK) signaling pathway.[2]

Data Presentation: A Framework for Future Studies

Due to the preliminary nature of the research, comprehensive quantitative data on the biological activities of Glucocheirolin and cheirolin are not yet available. The following tables are presented as a framework for organizing and comparing data from future investigations.

Table 1: Anticancer Activity of Cheirolin (Hypothetical Data)

Cell Line	Assay Type	IC50 (µM)	Reference
Data Not Available	e.g., MTT, SRB	Populate with experimental findings	Cite future studies
Data Not Available	e.g., MTT, SRB	Populate with experimental findings	Cite future studies
Data Not Available	e.g., MTT, SRB	Populate with experimental findings	Cite future studies

Table 2: Anti-inflammatory Activity of Cheirolin (Hypothetical Data)

Cell Line	Assay Type	Parameter Measured	Inhibition (%) at X µM	IC50 (µM)	Reference
e.g., RAW 264.7	e.g., Griess Assay	Nitric Oxide (NO)	Populate with experimental findings	Populate with experimental findings	Cite future studies
e.g., RAW 264.7	e.g., ELISA	TNF-α	Populate with experimental findings	Populate with experimental findings	Cite future studies
e.g., RAW 264.7	e.g., ELISA	IL-6	Populate with experimental findings	Populate with experimental findings	Cite future studies

Table 3: Antioxidant Activity of Cheirolin (Hypothetical Data)

Assay Type	Parameter Measured	Scavenging Activity (%) at X µM	IC50 (µM)	Reference
DPPH Radical Scavenging	Absorbance at 517 nm	Populate with experimental findings	Populate with experimental findings	Cite future studies
ABTS Radical Scavenging	Absorbance at 734 nm	Populate with experimental findings	Populate with experimental findings	Cite future studies

Experimental Protocols

The following are detailed, representative protocols for assessing the key biological activities of isothiocyanates like cheirolin. These can be adapted for preliminary studies on Glucocheirolin, which would first require enzymatic hydrolysis to yield cheirolin.

Glucocheirolin Hydrolysis to Cheirolin

Objective: To enzymatically hydrolyze Glucocheirolin to its corresponding isothiocyanate, cheirolin, for use in biological assays.

Materials:

• Glucocheirolin standard

• Myrosinase (thioglucosidase) from a commercial source (e.g., from Sinapis alba)

• Phosphate (B84403) buffer (pH 6.5)

• Ascorbic acid

• Reaction vials

• Water bath or incubator

Protocol:

• Prepare a stock solution of Glucocheirolin in phosphate buffer.

• Prepare a fresh solution of myrosinase in phosphate buffer immediately before use. The optimal concentration of myrosinase should be determined empirically.

• Add a small amount of ascorbic acid to the Glucocheirolin solution to act as a cofactor for myrosinase.

• Initiate the reaction by adding the myrosinase solution to the Glucocheirolin solution.

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a sufficient duration (e.g., 2-4 hours) to ensure complete hydrolysis.

• The completion of the reaction can be monitored by analytical techniques such as HPLC or LC-MS to confirm the disappearance of the Glucocheirolin peak and the appearance of the cheirolin peak.

• The resulting solution containing cheirolin can then be used for biological activity assays. It is advisable to use the freshly prepared cheirolin solution, as isothiocyanates can be unstable.

Anticancer Activity: MTT Cytotoxicity Assay

Objective: To determine the cytotoxic effect of cheirolin on cancer cell lines.

Materials:

• Cancer cell lines of interest (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Cheirolin (prepared as in 4.1 or from a commercial source)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of cheirolin in complete cell culture medium.

• Remove the existing medium from the wells and replace it with 100 µL of the medium containing different concentrations of cheirolin. Include a vehicle control (medium with the same concentration of the solvent used to dissolve cheirolin) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the concentration of cheirolin.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

Objective: To assess the ability of cheirolin to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Cheirolin

• Lipopolysaccharide (LPS) from E. coli

• Griess reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well cell culture plates

• CO2 incubator

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells per well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of cheirolin for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a control group (no LPS, no cheirolin), an LPS-only group, and a vehicle control group.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess reagent Part B and incubate for another 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Generate a standard curve using known concentrations of sodium nitrite.

• Calculate the concentration of nitrite in the samples from the standard curve and determine the percentage of NO inhibition by cheirolin compared to the LPS-only group.

Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To evaluate the free radical scavenging activity of cheirolin using the stable DPPH radical.

Materials:

• Cheirolin

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727)

• Ascorbic acid or Trolox (as a positive control)

• 96-well plate or cuvettes

• Spectrophotometer or microplate reader

Protocol:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The absorbance of this solution at 517 nm should be approximately 1.0.

• Prepare serial dilutions of cheirolin and the positive control in methanol.

• In a 96-well plate, add 100 µL of the cheirolin or control solutions to 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the cheirolin or control.

• The IC50 value can be determined by plotting the scavenging percentage against the concentration.

Mandatory Visualizations

Signaling Pathway of Cheirolin-induced Nrf2 Activation

Caption: Proposed signaling pathway for Cheirolin-induced Nrf2 activation.

Experimental Workflow for Evaluating Biological Activity

Caption: General workflow for investigating the biological activities of Glucocheirolin.

Conclusion and Future Directions

The current body of scientific literature provides limited, yet promising, preliminary insights into the biological activity of Glucocheirolin, primarily through the study of its hydrolysis product, cheirolin. The demonstrated Nrf2-inducing activity of cheirolin positions it as a compound of interest for further investigation into its potential chemopreventive and antioxidant properties.

Significant research gaps remain. There is a pressing need for studies that provide quantitative data on the anticancer, anti-inflammatory, and antioxidant effects of both Glucocheirolin and cheirolin. Elucidating the precise molecular mechanisms underlying these potential activities is also crucial. The experimental protocols provided in this guide offer a starting point for researchers to systematically explore the biological landscape of this naturally occurring glucosinolate. Future in-depth studies are warranted to fully understand the therapeutic potential of Glucocheirolin and its bioactive metabolite, cheirolin.

References

• 1. mdpi.com [mdpi.com]
• 2. refp.cohlife.org [refp.cohlife.org]

The Role of Glucocheirolin in Plant Defense Mechanisms: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Glucosinolates are a class of secondary metabolites characteristic of the order Brassicales, playing a crucial role in plant defense against herbivores and pathogens. This technical guide focuses on glucocheirolin (B91262), an aliphatic glucosinolate, and its role in plant defense. Upon tissue damage, glucocheirolin is hydrolyzed by the enzyme myrosinase to produce cheirolin (B1668576), an isothiocyanate. This "mustard oil bomb" is a potent defense mechanism. This document provides an in-depth overview of the biosynthesis of glucocheirolin, the mechanism of its activation, its biological activity, and the signaling pathways that regulate its production. Detailed experimental protocols for the analysis of glucocheirolin and the assessment of its defensive properties are also included.

Introduction to the Glucosinolate-Myrosinase System

Plants of the Brassicaceae family, such as broccoli, cabbage, and mustard, possess a sophisticated chemical defense system known as the glucosinolate-myrosinase system[1][2]. Glucosinolates are sulfur- and nitrogen-containing compounds that are stored separately from the enzyme myrosinase within the plant cell[2]. When plant tissue is damaged, for instance by an herbivore feeding or a pathogen attacking, myrosinase comes into contact with glucosinolates, catalyzing their hydrolysis[1][2]. This rapid enzymatic reaction produces a variety of biologically active compounds, including isothiocyanates, thiocyanates, and nitriles, which are often toxic or deterrent to the attacking organism[1][3][4]. This defense mechanism is commonly referred to as the "mustard oil bomb"[5].

Glucocheirolin is an alkylglucosinolate, a type of aliphatic glucosinolate, found in various Brassica species[6]. Upon hydrolysis by myrosinase, glucocheirolin yields glucose, sulfate (B86663), and the isothiocyanate cheirolin (3-methylsulfonylpropyl isothiocyanate)[7]. It is this hydrolysis product, cheirolin, that is primarily responsible for the defensive properties attributed to glucocheirolin.

Glucocheirolin Biosynthesis

The biosynthesis of glucocheirolin, like other aliphatic glucosinolates, originates from the amino acid methionine[8]. The pathway can be divided into three main stages: side-chain elongation, core structure formation, and side-chain modification.

• Methionine Side-Chain Elongation: The carbon chain of methionine is elongated through a series of reactions involving enzymes such as branched-chain aminotransferases (BCATs), methylthioalkylmalate synthases (MAMs), and isopropylmalate dehydrogenases (IPMDHs)[9][10][11][12][13]. The number of elongation cycles determines the length of the side chain.

• Core Glucosinolate Structure Formation: The elongated amino acid is then converted into the core glucosinolate structure through a series of enzymatic steps involving cytochrome P450 monooxygenases (CYP79s and CYP83s), a C-S lyase, a glucosyltransferase, and a sulfotransferase[14].

• Side-Chain Modification: The final step in the biosynthesis of glucocheirolin involves the oxidation of the methylthio group of the side chain to a methylsulfinyl group, and subsequently to a methylsulfonyl group. This oxidation is catalyzed by flavin-monooxygenases (FMOs), specifically the GS-OX family of enzymes[1][15][16][17].

Biosynthesis pathway of Glucocheirolin.

Mechanism of Action: The "Mustard Oil Bomb"

The defensive action of glucocheirolin is activated upon tissue damage, which brings it into contact with the myrosinase enzyme.

Activation of Glucocheirolin by myrosinase.

Myrosinase cleaves the thioglucosidic bond in glucocheirolin, releasing glucose and an unstable aglycone. This aglycone then spontaneously rearranges to form the isothiocyanate, cheirolin. Cheirolin is a reactive electrophile that can interact with and damage cellular components in herbivores and pathogens, leading to toxicity and deterrence[18].

Data Presentation: Quantitative Analysis

Quantitative data on the concentration of glucocheirolin in various Brassica species and the biological activity of its hydrolysis product, cheirolin, are crucial for understanding its ecological role and potential applications.

Glucocheirolin Concentration in Brassica Vegetables

The concentration of glucocheirolin can vary significantly between different Brassica species and even between different tissues within the same plant[19][20][21]. A study quantifying 22 different glucosinolates in 12 Brassicaceae vegetables reported the presence of glucocheirolin in cabbage and Kai Lan[11]. Another study on Chinese cabbage also reported the presence of glucocheirolin and its positive correlation with total glucosinolate content[22].

Vegetable	Glucocheirolin Concentration (μg/g dry weight)	Reference
Cabbage	Detected	[11]
Kai Lan	Detected	[11]
Chinese Cabbage	Detected	[22]

Note: Specific quantitative values for glucocheirolin across a wide range of Brassica species are not extensively documented in the readily available literature. The term "Detected" indicates that the compound was identified, but a specific mean concentration was not provided in the cited abstract.

Biological Activity of Cheirolin

Direct quantitative data on the antimicrobial (MIC values) and insecticidal (IC50/LC50 values) activity of purified cheirolin are limited in the scientific literature. However, studies on other isothiocyanates provide a strong indication of its potential bioactivity. Isothiocyanates, in general, are known to possess potent antimicrobial and insecticidal properties[19][23].

Isothiocyanate	Organism	Activity Metric	Value	Reference
Allyl isothiocyanate (AITC)	Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Listeria monocytogenes	MIC	100 µg/mL	[19]
2-Phenylethyl isothiocyanate (PEITC)	Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Listeria monocytogenes	MIC	100 µg/mL	[19]
2-Phenylethyl isothiocyanate (PEITC)	Various Fungi (Hypocreales)	Mean MIC	0.0679 ± 0.0358 mM	[6][24]
2-Phenylethyl isothiocyanate (PEITC)	Various Fungi (Eurotiales)	Mean MIC	0.0400 ± 0.0214 mM	[6][24]

Note: This table presents data for other isothiocyanates as a proxy for the potential activity of cheirolin. Further research is needed to determine the specific bioactivity of cheirolin against a range of herbivores and pathogens.

Signaling Pathways Regulating Glucocheirolin Production

The biosynthesis of glucosinolates, including glucocheirolin, is tightly regulated by complex signaling networks in response to both biotic and abiotic stresses. The plant hormones jasmonic acid (JA) and salicylic (B10762653) acid (SA) are key players in orchestrating these defense responses[3][9][25].

Herbivore attack and wounding typically trigger the JA signaling pathway, leading to the upregulation of glucosinolate biosynthetic genes[3][9][25]. This induction is mediated by a cascade of transcription factors, including MYC2, which in turn activates other MYB transcription factors (e.g., MYB28, MYB29 for aliphatic glucosinolates and MYB51 for indole (B1671886) glucosinolates) that directly regulate the expression of biosynthetic genes[9].

The SA signaling pathway, primarily activated in response to biotrophic pathogens, often acts antagonistically to the JA pathway[3][15][16]. This crosstalk allows the plant to fine-tune its defense response to specific threats.

Hormonal regulation of glucosinolate biosynthesis.

Experimental Protocols

Extraction and Quantification of Glucocheirolin by HPLC

This protocol is adapted from established methods for glucosinolate analysis[18][26][27][28][29].

Workflow for Glucocheirolin analysis by HPLC.

Materials:

• Freeze-dried and finely ground plant material

• 70% Methanol

• DEAE-Sephadex A-25

• Aryl-sulfatase solution

• Milli-Q water

• HPLC system with a C18 column and UV detector

Procedure:

• Extraction: Weigh approximately 100 mg of freeze-dried, ground plant tissue into a tube. Add hot 70% methanol and incubate in a water bath. Centrifuge the sample and collect the supernatant.

• Desulfation: Apply the supernatant to a column packed with DEAE-Sephadex A-25. Wash the column. Add arylsulfatase solution and incubate overnight at room temperature. This step removes the sulfate group from the glucosinolates, which is necessary for their separation by reverse-phase HPLC.

• Elution: Elute the desulfoglucosinolates from the column with Milli-Q water.

• HPLC Analysis: Inject the eluate into an HPLC system equipped with a C18 column. Use a water:acetonitrile gradient for separation. Detect the desulfoglucosinolates at 229 nm.

• Quantification: Identify the peak corresponding to desulfo-glucocheirolin based on its retention time compared to a standard. Quantify the concentration using a calibration curve generated with a known standard.

Insect Feeding Bioassay

This protocol provides a general framework for assessing the deterrent or toxic effects of cheirolin on herbivorous insects[18][30][31].

Materials:

• Artificial diet for the chosen insect species

• Cheirolin (or a glucocheirolin/myrosinase mixture)

• Solvent for dissolving cheirolin (e.g., ethanol (B145695) or acetone)

• Petri dishes or multi-well plates

• Larvae of a generalist or specialist herbivore

Procedure:

• Diet Preparation: Prepare the artificial diet according to the standard protocol for the insect species. Incorporate different concentrations of cheirolin into the diet. A control diet with only the solvent should also be prepared.

• Bioassay Setup: Dispense the diets into individual wells of a multi-well plate or small petri dishes. Place one larva in each well.

• Data Collection: Monitor larval survival and weight gain over a set period (e.g., 7-14 days). In choice assays, the amount of diet consumed from control versus treated diets can be measured.

• Data Analysis: Calculate survival rates and average weight gain for each treatment. Determine the IC50 (concentration causing 50% inhibition of growth) or LC50 (concentration causing 50% mortality)[20][32][33][34].

Antifungal Microdilution Assay (MIC Determination)

This protocol is based on the standardized broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) of cheirolin against fungal pathogens[14][19][21][22][26][34][35][36].

Materials:

• Pure cheirolin

• Solvent (e.g., DMSO)

• 96-well microtiter plates

• Fungal pathogen culture

• Appropriate liquid growth medium (e.g., Potato Dextrose Broth or Sabouraud Dextrose Broth)

• Spectrophotometer or plate reader

Procedure:

• Preparation of Cheirolin Dilutions: Prepare a stock solution of cheirolin in a suitable solvent. Perform serial two-fold dilutions in the 96-well plate to obtain a range of concentrations.

• Inoculum Preparation: Grow the fungal pathogen in liquid medium to a specified optical density. Dilute the culture to achieve a standardized final inoculum concentration in the wells.

• Inoculation and Incubation: Add the fungal inoculum to each well containing the cheirolin dilutions. Include a positive control (fungus in medium with solvent) and a negative control (medium only). Incubate the plate at an appropriate temperature for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of cheirolin that completely inhibits visible growth of the fungus. This can be assessed visually or by measuring the optical density at 600 nm.

Conclusion and Future Directions

Glucocheirolin, through its hydrolysis product cheirolin, represents an important component of the chemical defense arsenal (B13267) of many Brassica species. Its production is tightly regulated by hormonal signaling pathways in response to environmental cues. While the general framework of glucosinolate-mediated defense is well-established, there are still gaps in our understanding of the specific role of glucocheirolin.

Future research should focus on:

• Quantitative Bioactivity of Cheirolin: Determining the specific MIC and IC50/LC50 values of purified cheirolin against a broader range of agronomically important pathogens and herbivores.

• Synergistic and Antagonistic Effects: Investigating the interactions of glucocheirolin and cheirolin with other glucosinolates and defense compounds.

• Genetic Regulation: Further elucidating the specific transcription factors and regulatory elements that control the expression of glucocheirolin biosynthetic genes.

• Translational Research: Exploring the potential of manipulating glucocheirolin levels in crops to enhance pest and disease resistance.

A deeper understanding of the role of glucocheirolin in plant defense will not only provide valuable insights into plant-environment interactions but may also pave the way for novel strategies in crop protection and the development of new bioactive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Taste detection of the non-volatile isothiocyanate moringin results in deterrence to glucosinolate-adapted insect larvae [iris.univpm.it]
• 5. In vitro and in vivo antimicrobial activity of the fungal metabolite toluquinol against phytopathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal Activity of Glucosinolate-Derived Nitriles and Their Synergistic Activity with Glucosinolate-Derived Isothiocyanates Distinguishes Various Taxa of Brassicaceae Endophytes and Soil Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lineage-specific evolution of Methylthioalkylmalate synthases (MAMs) involved in glucosinolates biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Kinetic and catalytic mechanisms of the methionine-derived glucosinolate biosynthesis enzyme methylthioalkylmalate synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural Studies of Aliphatic Glucosinolate Chain-Elongation Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BRANCHED-CHAIN AMINOTRANSFERASE4 Is Part of the Chain Elongation Pathway in the Biosynthesis of Methionine-Derived Glucosinolates in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protein complex formation in methionine chain-elongation and leucine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Glucosinolate biosynthesis: role of MAM synthase and its perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antifungal activity of silver salts of Keggin-type heteropolyacids against Sporothrix spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Subclade of Flavin-Monooxygenases Involved in Aliphatic Glucosinolate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lineage‐specific evolution of flavin‐containing monooxygenases involved in aliphatic glucosinolate side‐chain modification | Semantic Scholar [semanticscholar.org]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Antibacterial activity and mode of action of selected glucosinolate hydrolysis products against bacterial pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. youtube.com [youtube.com]
• 23. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 24. taylorandfrancis.com [taylorandfrancis.com]
• 25. Development of HPLC Protocol and Simultaneous Quantification of Four Free Flavonoids from Dracocephalum heterophyllum Benth - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. mdpi.com [mdpi.com]
• 28. hilarispublisher.com [hilarispublisher.com]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. benchchem.com [benchchem.com]
• 32. Evaluation of Antimicrobial Properties of Lichen Substances against Plant Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 34. In vitro antibacterial and antifungal activities of extracts and fractions of leaves of Ricinus communis Linn against selected pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 35. MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method [mdpi.com]
• 36. mdpi.com [mdpi.com]

Glucocheirolin as a Biomarker for Brassica Consumption: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Glucocheirolin (B91262), a prominent glucosinolate in a variety of Brassica vegetables, presents a significant opportunity as a specific biomarker for the consumption of these widely recognized health-promoting foods. Upon ingestion, glucocheirolin is hydrolyzed to its corresponding isothiocyanate, cheirolin (B1668576), which undergoes extensive metabolism in the human body. The subsequent metabolites, primarily excreted in urine, can be quantified to provide an objective measure of Brassica intake. This technical guide furnishes a comprehensive overview of glucocheirolin, including its dietary sources, metabolic fate, and detailed methodologies for its quantification in both plant matrices and human biological samples. The information herein is intended to support researchers and drug development professionals in utilizing glucocheirolin as a reliable biomarker in nutritional studies and clinical trials.

Introduction to Glucocheirolin

Glucocheirolin is an alkylglucosinolate characterized by a methylsulfinylpropyl side chain. It is one of over 130 glucosinolates identified in Brassicaceae vegetables. The consumption of Brassica vegetables has been linked to various health benefits, largely attributed to the bioactivity of glucosinolate hydrolysis products, particularly isothiocyanates. Glucocheirolin serves as the precursor to the isothiocyanate cheirolin, a compound of interest for its potential physiological effects. The specificity of glucocheirolin to certain Brassica species makes it a promising candidate for a dietary biomarker.

Quantitative Data on Glucocheirolin in Brassica Vegetables

The concentration of glucocheirolin can vary significantly among different Brassica vegetables. The following table summarizes the quantitative levels of glucocheirolin found in a selection of commonly consumed Brassica species. This data is crucial for estimating potential intake levels in dietary intervention studies.

Brassica Vegetable	Glucocheirolin Content (μg/g dry weight)	Reference
Rocket Salad (Eruca sativa)	1.8 ± 0.2	[1]
Daikon Radish (Raphanus sativus)	1.1 ± 0.1	[1]
Red Cherry Radish (Raphanus sativus)	0.9 ± 0.1	[1]
Watercress (Nasturtium officinale)	Not Detected	[1]
Pak Choi (Brassica rapa subsp. chinensis)	Not Detected	[1]
Choy Sum (Brassica rapa subsp. parachinensis)	Not Detected	[1]
Chinese Cabbage (Brassica rapa subsp. pekinensis)	Not Detected	[1]
Cauliflower (Brassica oleracea var. botrytis)	Not Detected	[1]
Brussels Sprouts (Brassica oleracea var. gemmifera)	Not Detected	[1]
Cabbage (Brassica oleracea var. capitata)	Not Detected	[1]
Broccoli (Brassica oleracea var. italica)	Not Detected	[1]
Kai Lan (Brassica oleracea var. alboglabra)	Not Detected	[1]

Note: The absence of detectable glucocheirolin in many common Brassica varieties in this particular study highlights the importance of analyzing specific cultivars and the potential for other glucosinolates to serve as broader biomarkers for this vegetable group.

Metabolism of Glucocheirolin in Humans

The metabolism of glucocheirolin follows the general pathway established for other glucosinolates.

Hydrolysis to Cheirolin

Upon consumption of raw Brassica vegetables, the plant enzyme myrosinase, which is released upon cell disruption (e.g., chewing), hydrolyzes glucocheirolin into the isothiocyanate cheirolin. If the vegetables are cooked, myrosinase is largely inactivated. In this case, hydrolysis can be carried out by the gut microbiota.

Absorption and Distribution

Cheirolin is absorbed from the gastrointestinal tract. Its lipophilic nature allows for passive diffusion across the intestinal epithelium.

Biotransformation: The Mercapturic Acid Pathway

Once absorbed, cheirolin is primarily metabolized through the mercapturic acid pathway. This involves the following key steps:

• Glutathione (B108866) Conjugation: Cheirolin is conjugated with glutathione (GSH), a reaction catalyzed by glutathione S-transferases (GSTs).

• Sequential Degradation: The glutamate (B1630785) and glycine (B1666218) residues are sequentially cleaved from the glutathione conjugate, forming the cysteinylglycine (B43971) and then the cysteine conjugate.

• N-acetylation: The cysteine conjugate is then N-acetylated to form the final mercapturic acid metabolite, cheirolin-N-acetylcysteine (NAC).

Excretion

The water-soluble mercapturic acid metabolites are excreted from the body, primarily in the urine. The quantification of these metabolites in urine can serve as a biomarker of glucocheirolin intake.

Metabolic pathway of glucocheirolin.

Experimental Protocols

The following sections provide detailed methodologies for the extraction and quantification of glucocheirolin from Brassica vegetables and its metabolites from human urine and plasma.

Analysis of Glucocheirolin in Brassica Vegetables

This protocol is based on established methods for glucosinolate analysis using high-performance liquid chromatography (HPLC).

5.1.1. Materials and Reagents

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (deionized)

• DEAE-Sephadex A-25

• Aryl sulfatase (from Helix pomatia)

• Sinigrin (internal standard)

• Glucocheirolin standard

5.1.2. Sample Preparation and Extraction

• Freeze-dry fresh Brassica vegetable material and grind to a fine powder.

• Accurately weigh approximately 100 mg of the dried powder into a 2 mL microcentrifuge tube.

• Add 1 mL of 70% methanol and an internal standard (e.g., sinigrin).

• Heat the mixture at 75°C for 10 minutes to inactivate myrosinase.

• Centrifuge at 12,000 x g for 10 minutes.

• Collect the supernatant. Repeat the extraction on the pellet and combine the supernatants.

5.1.3. Desulfation

• Prepare a small column with DEAE-Sephadex A-25.

• Apply the methanolic extract to the column.

• Wash the column with water.

• Add a solution of purified aryl sulfatase and incubate overnight at room temperature to desulfate the glucosinolates.

• Elute the desulfoglucosinolates with deionized water.

5.1.4. HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 0% to 30% B over 30 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV detector at 229 nm

• Quantification: Calculate the concentration of glucocheirolin based on the peak area relative to the internal standard and a calibration curve prepared with the glucocheirolin standard.

Analysis of Cheirolin Metabolites in Human Urine and Plasma

This protocol outlines a method for the quantification of cheirolin-N-acetylcysteine in biological fluids using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

5.2.1. Materials and Reagents

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• Cheirolin-N-acetylcysteine standard

• Isotopically labeled internal standard (e.g., d3-cheirolin-NAC)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

5.2.2. Sample Preparation

• Urine:

  • Thaw frozen urine samples to room temperature.

  • Centrifuge at 10,000 x g for 10 minutes to remove particulate matter.

  • Add the internal standard to an aliquot of the supernatant.

  • Proceed to SPE or direct injection.

• Plasma:

  • Thaw frozen plasma samples to room temperature.

  • Add the internal standard.

  • Precipitate proteins by adding 3 volumes of cold acetonitrile.

  • Vortex and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase.

5.2.3. Solid-Phase Extraction (Optional, for sample clean-up)

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the prepared urine or reconstituted plasma sample.

• Wash the cartridge with water to remove polar interferences.

• Elute the metabolites with methanol or acetonitrile.

• Evaporate the eluate and reconstitute in the initial mobile phase.

5.2.4. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B held for 1 min, ramp to 95% B over 8 min, hold for 2 min).

• Flow Rate: 0.3 mL/min

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization: Electrospray ionization (ESI), positive mode

• MRM Transitions: Monitor specific precursor-to-product ion transitions for cheirolin-NAC and the internal standard.

• Quantification: Construct a calibration curve using the cheirolin-NAC standard and calculate the concentration in the samples based on the peak area ratio to the internal standard.

General experimental workflows.

Conclusion

Glucocheirolin holds considerable promise as a specific biomarker for the consumption of certain Brassica vegetables. Its metabolic pathway, leading to the formation of urinary mercapturic acids, provides a clear and quantifiable target for dietary assessment. The detailed experimental protocols provided in this guide offer a robust framework for the accurate measurement of glucocheirolin in plant materials and its metabolites in human biospecimens. Further research to establish the dose-response relationship between glucocheirolin intake and urinary metabolite excretion in diverse populations will solidify its utility in nutritional epidemiology and clinical research. The application of these methods will contribute to a more precise understanding of the role of Brassica vegetables in human health and disease prevention.

References

• 1. Determination of benzyl isothiocyanate metabolites in human plasma and urine by LC-ESI-MS/MS after ingestion of nasturtium (Tropaeolum majus L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Extraction of Glucocheirolin from Plant Material

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucocheirolin (B91262) is an alkylglucosinolate, a class of sulfur-containing secondary metabolites found predominantly in plants of the Brassicaceae family.[1] These compounds and their hydrolysis products, such as isothiocyanates, are of significant interest to the pharmaceutical and agricultural industries due to their potential health benefits and biocidal properties.[2][3][4] This document provides a detailed protocol for the extraction, purification, and quantification of glucocheirolin from plant material, intended for research and drug development applications. The methodology is based on established protocols for glucosinolate extraction and analysis.[5][6]

Principle

The extraction of glucocheirolin, like other glucosinolates, requires the inactivation of the endogenous enzyme myrosinase, which hydrolyzes glucosinolates upon tissue damage.[3][5] This is typically achieved by using hot solvents or by freeze-drying the plant material followed by extraction with an aqueous-organic solvent mixture.[5][7] Subsequent purification involves solid-phase extraction to isolate the anionic glucosinolates, followed by analysis and quantification using High-Performance Liquid Chromatography (HPLC).[5][8]

Experimental Protocols

1. Plant Material Preparation

Proper handling and preparation of the plant material are critical to prevent the enzymatic degradation of glucocheirolin.

• Fresh Plant Material: Immediately freeze the collected plant tissue in liquid nitrogen and store it at -80°C until further processing. This minimizes myrosinase activity.

• Freeze-Drying (Lyophilization): For long-term storage and to facilitate grinding, lyophilize the frozen plant material until a constant dry weight is achieved. Note that some studies suggest lyophilization can reduce final glucosinolate concentrations.[2][3]

• Grinding: Grind the freeze-dried or frozen tissue to a fine powder (particle size <0.1mm) using a grinder or a mortar and pestle with liquid nitrogen.[2] Store the powdered material at -80°C in an airtight container.

2. Glucocheirolin Extraction

Several methods have been validated for the extraction of glucosinolates. The choice of method may depend on the specific plant matrix and available equipment.

Method A: Hot Methanol (B129727) Extraction (ISO 9167-1 adapted)

This is a widely used method for inactivating myrosinase and extracting glucosinolates.[2][9][10]

• Weigh approximately 100 mg of powdered plant material into a centrifuge tube.

• Add 2 mL of 70% methanol (v/v) preheated to 75°C.

• Vortex the mixture vigorously for 1 minute.

• Incubate the tube in a water bath at 75°C for 20 minutes, with occasional vortexing.

• Centrifuge the sample at 4,000 x g for 10 minutes.

• Carefully collect the supernatant containing the glucocheirolin extract.

• For exhaustive extraction, the pellet can be re-extracted with another 1.5 mL of hot 70% methanol, and the supernatants can be combined.

Method B: Cold Methanol/Water Extraction

This method is considered less hazardous and can be as effective as hot methanol extraction for many glucosinolates.[2][3]

• Weigh approximately 100 mg of powdered plant material into a centrifuge tube.

• Add 2 mL of 80% methanol (v/v) in water.

• Vortex the mixture for 30 seconds.

• Sonicate the sample for 20 minutes at room temperature.[7]

• Centrifuge at 4,000 x g for 10 minutes.

• Collect the supernatant.

3. Purification by Solid-Phase Extraction (SPE)

The crude extract contains various impurities that need to be removed prior to analysis. Anion exchange chromatography is commonly used for this purpose.

• Prepare a small column with DEAE-Sephadex A-25 or a similar anion exchange resin.

• Equilibrate the column with a suitable buffer, such as 20 mM sodium acetate (B1210297) (pH 5.5).[5]

• Load the crude glucocheirolin extract onto the column.

• Wash the column with ultrapure water to remove neutral and cationic impurities.

• Elute the purified glucocheirolin with a salt solution (e.g., potassium chloride or potassium sulfate). For analytical purposes involving desulfation, a sulfatase enzyme solution is applied before elution with water.[5][11]

4. Quantification by HPLC

Quantitative analysis of glucocheirolin is typically performed using reverse-phase HPLC with UV detection.

• Instrumentation: An HPLC system equipped with a C18 column and a UV detector is required.

• Mobile Phase: A gradient of water and acetonitrile (B52724) is commonly used.

• Detection: Glucosinolates are typically detected at 229 nm.[5][12]

• Quantification: A calibration curve should be prepared using a certified glucocheirolin analytical standard.[13] If a standard is unavailable, sinigrin (B192396) is often used as an external standard, and the concentration is corrected using a response factor.[5]

Data Presentation

The following table summarizes key quantitative parameters for the described extraction methods.

Parameter	Method A: Hot Methanol	Method B: Cold Methanol/Water	Reference
Solvent	70% Methanol (v/v)	80% Methanol (v/v)	[5],[7]
Temperature	75°C	Room Temperature	[7],[10]
Extraction Time	20 minutes	20 minutes (sonication)	[7]
Plant Material	Freeze-dried or frozen powder	Frozen-fresh or freeze-dried powder	[2],[7]
Myrosinase Inactivation	Heat	80% Methanol concentration	[9]

Visualizations

Experimental Workflow for Glucocheirolin Extraction and Analysis

Caption: Workflow for the extraction and analysis of glucocheirolin.

Chemical Structure of Glucocheirolin

Caption: Chemical structure of Glucocheirolin.

This protocol outlines a robust and reproducible method for the extraction and quantification of glucocheirolin from plant materials. The choice between hot and cold methanol extraction will depend on the specific research needs and available laboratory facilities. Proper sample preparation and purification are essential for obtaining accurate and reliable results. This methodology provides a solid foundation for researchers in natural product chemistry and drug development to isolate and study the biological activities of glucocheirolin.

References

• 1. researchgate.net [researchgate.net]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. uvadoc.uva.es [uvadoc.uva.es]
• 11. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. extrasynthese.com [extrasynthese.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Glucocheirolin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucocheirolin is a glucosinolate, a class of naturally occurring sulfur-containing compounds found in cruciferous plants.[1][2] These compounds and their breakdown products are of significant interest due to their roles in plant defense, as well as their potential impact on human health, including anticarcinogenic properties.[1][3] Accurate and reliable quantification of specific glucosinolates like Glucocheirolin is crucial for research in agriculture, food science, and pharmacology. This application note details a robust and widely used High-Performance Liquid Chromatography (HPLC) method for the analysis of Glucocheirolin in plant materials.[1][2][4]

Principle

The method involves the analysis of desulfated Glucocheirolin using reverse-phase HPLC with ultraviolet (UV) detection.[1][5] Intact glucosinolates are first extracted from the plant matrix using a heated methanol-water mixture to inactivate the myrosinase enzyme, which would otherwise hydrolyze them.[1] The extract is then purified using an ion-exchange column. Subsequently, the glucosinolates are enzymatically desulfated on the column using sulfatase. The resulting desulfoglucosinolates are more amenable to reverse-phase HPLC separation.[2][4] Quantification is achieved by comparing the peak area of the analyte with that of a standard, typically sinigrin, and applying a specific response factor for Glucocheirolin.[1]

Experimental Protocols

1. Sample Preparation

This protocol is adapted from established methods for glucosinolate extraction.[1][5]

• Materials and Reagents:

  • Freeze-dried plant material

  • 70% Methanol (B129727) (HPLC grade)

  • Deionized water

  • Sephadex A-25 or similar anion exchange resin

  • 0.2 M Sodium acetate (B1210297) buffer (pH 5.0)

  • Sulfatase solution (from Helix pomatia)

  • Sinigrin monohydrate (standard)

• Extraction:

  • Weigh approximately 100 mg of freeze-dried, finely ground plant material into a centrifuge tube.

  • Add 2 mL of hot 70% methanol (70°C).

  • Vortex vigorously and incubate in a water bath at 70°C for 20 minutes to inactivate myrosinase.[5]

  • Centrifuge the sample at 3000 rpm for 10 minutes and collect the supernatant.

  • Repeat the extraction process on the pellet with another 2 mL of hot 70% methanol.

  • Combine the supernatants.

• Purification and Desulfation:

  • Prepare a small column with an anion exchange resin (e.g., Sephadex A-25).

  • Wash the column with deionized water.

  • Apply the combined supernatant (the glucosinolate extract) to the column.

  • Wash the column with 1 mL of 0.2 M sodium acetate buffer.

  • Add 100 µL of sulfatase solution to the column and leave it to react overnight at room temperature.[5]

  • Elute the desulfoglucosinolates from the column with 1-2 mL of deionized water into an HPLC vial.

2. HPLC Analysis

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/Vis or Photo Diode Array (PDA) detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 3 µm particle size) with a C18 guard column.[1]

  • Mobile Phase A: Deionized water

  • Mobile Phase B: Acetonitrile

  • Gradient Program: A typical gradient starts with a low percentage of acetonitrile, which is gradually increased to elute the compounds of interest.[5]

    • 0-8 min: 0% B

    • 8-24.5 min: Linear gradient to 20% B

    • 24.5-28 min: Linear gradient to 25% B

    • 28-33 min: Linear gradient to 0% B

    • 33-43 min: 0% B (column re-equilibration)

  • Flow Rate: 0.8 mL/min[5]

  • Column Temperature: 30°C

  • Injection Volume: 10 µL[5]

  • Detection: UV detector at 229 nm.[5][6]

Data Presentation

Table 1: Quantitative Data for Glucocheirolin Analysis

Parameter	Value	Reference/Comment
Retention Time (t_R)	4.2 min	[1] (This is dependent on the specific HPLC system and gradient.)
Response Factor	0.9	[1] (Relative to Sinigrin)
Detection Wavelength	229 nm	[5][6]
Linearity (Typical)	>0.99 (R²)	[4] (Based on general glucosinolate analysis using this method.)
Limit of Detection (LOD)	Varies	Dependent on instrumentation and sample matrix.
Limit of Quantification (LOQ)	Varies	Dependent on instrumentation and sample matrix.
Recovery (Typical)	85-105%	Expected range for validated glucosinolate methods.

Mandatory Visualization

Caption: Workflow for the HPLC analysis of Glucocheirolin.

References

• 1. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. HPLC-Based Method to Evaluate Kinetics of Glucosinolate Hydrolysis by Sinapis alba Myrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants [mdpi.com]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. researchgate.net [researchgate.net]

Application Note: Identification of Glucocheirolin using Liquid Chromatography-Mass Spectrometry (LC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a sulfur-containing secondary metabolite belonging to the family of glucosinolates. Predominantly found in plants of the Brassicaceae family, such as cabbage, broccoli, and rocket salad, Glucocheirolin and its hydrolysis products are of significant interest due to their potential biological activities, including antimicrobial and anticancer properties.[1][2] Accurate and reliable identification and quantification of Glucocheirolin are crucial for research in phytochemistry, food science, and drug discovery. Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique that offers the high sensitivity and selectivity required for the analysis of Glucocheirolin in complex plant matrices.[3] This application note provides a detailed protocol for the identification of Glucocheirolin using LC-MS, including sample preparation, chromatographic conditions, and mass spectrometric parameters.

Principle

The method described herein utilizes liquid chromatography to separate Glucocheirolin from other components in a plant extract. The separation is typically achieved using reversed-phase (RP) or hydrophilic interaction liquid chromatography (HILIC).[1][4] Following chromatographic separation, the analyte is introduced into a mass spectrometer. Electrospray ionization (ESI) is a commonly used soft ionization technique that generates intact molecular ions of the analyte. Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation of the Glucocheirolin molecular ion, producing a characteristic fragmentation pattern that serves as a molecular fingerprint for its unambiguous identification.[3]

Data Presentation

The following table summarizes the quantitative data for Glucocheirolin found in various Brassicaceae vegetables, as determined by a hydrophilic interaction chromatography–tandem mass spectrometry (HILIC–MS/MS) method.[1][4]

Vegetable	Glucocheirolin Concentration (μg/g dry weight)
Pak Choi	1.5 ± 0.2
Choy Sum	1.2 ± 0.1
Chinese Cabbage	0.8 ± 0.1
Cauliflower	2.5 ± 0.3
Cabbage	3.1 ± 0.4
Broccoli	1.8 ± 0.2
Kai Lan	0.5 ± 0.1
Brussels Sprouts	4.2 ± 0.5
Rocket Salad	15.7 ± 1.9
Daikon Radish	Not Detected
Red Cherry Radish	Not Detected
Watercress	Not Detected

Data adapted from a study by Xu et al. (2018).[1][4]

Experimental Protocols

Sample Preparation (Extraction of Glucosinolates)

This protocol is a generalized procedure for the extraction of glucosinolates from plant material and can be adapted based on the specific tissue and instrumentation.

Materials:

• Fresh or freeze-dried plant material (e.g., leaves, seeds, roots)

• 70-80% Methanol (B129727) (LC-MS grade)

• Deionized water (LC-MS grade)

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other suitable material)

Procedure:

• Homogenize fresh plant material or grind freeze-dried material to a fine powder.

• Weigh approximately 100 mg of the homogenized or powdered sample into a 50 mL centrifuge tube.

• Add 10 mL of 70% methanol to the tube.

• Vortex the mixture vigorously for 1 minute.

• Incubate the mixture in a water bath at 70°C for 20 minutes to inactivate myrosinase, an enzyme that degrades glucosinolates.

• Allow the mixture to cool to room temperature.

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

• The sample is now ready for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

The following are typical LC-MS parameters for the analysis of Glucocheirolin. These may need to be optimized for your specific instrument and column.

Liquid Chromatography (LC) Parameters:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) or a HILIC column can be used.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Capillary Voltage: 3.0 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 600 L/hr

• Cone Gas Flow: 50 L/hr

• Full Scan MS Range: m/z 100-1000

• Tandem MS (MS/MS): For targeted analysis, use Multiple Reaction Monitoring (MRM) or product ion scan mode.

  • Precursor Ion for Glucocheirolin ([M-H]⁻): m/z 422.0

  • Collision Energy: 20-30 eV (optimize for your instrument)

  • Characteristic Product Ions: m/z 342.0 [M-H-SO₃]⁻, m/z 259.0 [M-H-C₆H₁₀O₅S]⁻, m/z 97.0 [HSO₄]⁻

Mandatory Visualization

Caption: Experimental workflow for Glucocheirolin identification.

References

• 1. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucosinolate metabolism, functionality and breeding for the improvement of Brassicaceae vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Quantitative Analysis of Glucocheirolin in Food Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262) is a naturally occurring glucosinolate found in a variety of cruciferous vegetables, particularly those from the Brassicaceae family. Upon plant tissue damage, glucocheirolin is hydrolyzed by the enzyme myrosinase to produce cheirolin (B1668576) (3-methylsulfonylpropyl isothiocyanate), a compound of interest for its potential biological activities. The accurate quantification of glucocheirolin in food matrices is crucial for nutritional assessment, quality control of food products, and for research into its potential health benefits. This document provides detailed application notes and protocols for the quantitative analysis of glucocheirolin in various food samples.

Principles of Analysis

The quantitative analysis of glucocheirolin from food matrices typically involves a multi-step process:

• Sample Preparation and Extraction: The primary goal is to efficiently extract glucocheirolin from the complex food matrix while preventing its enzymatic degradation. This is often achieved by inactivating the myrosinase enzyme, typically through heating or the use of organic solvents.

• Chromatographic Separation: High-Performance Liquid Chromatography (HPLC) is the most common technique used to separate glucocheirolin from other co-extracted compounds. Reversed-phase (RP) or Hydrophilic Interaction Liquid Chromatography (HILIC) columns can be employed.[1][2]

• Detection and Quantification: Ultraviolet (UV) detection is a straightforward method for quantification. However, for higher sensitivity and selectivity, especially in complex matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) or tandem Mass Spectrometry (LC-MS/MS) is preferred.[1][2][3] Quantification is achieved by comparing the analyte's response to that of a certified reference standard.[4][5][6]

Applications

The quantitative analysis of glucocheirolin has several key applications:

• Food Science: To determine the glucocheirolin content in different cultivars of vegetables and to study the effects of food processing, storage, and cooking on its stability.[7]

• Agriculture: To assist in breeding programs aimed at developing plant varieties with desired glucocheirolin levels.

• Nutritional Science: To accurately assess dietary intake of glucocheirolin and its potential contribution to human health.

• Drug Development: To investigate the biological activities of glucocheirolin and its hydrolysis product, cheirolin, for potential therapeutic applications.

Quantitative Data of Glucocheirolin in Food Matrices

The concentration of glucocheirolin can vary significantly among different food sources. The following table summarizes quantitative data from a study that analyzed 22 glucosinolates in 12 Brassicaceae vegetables using HILIC-MS/MS.[1]

Food Matrix	Glucocheirolin Concentration (µg/g dry weight)
Cauliflower	0.8 ± 0.1
Brussels sprouts	1.2 ± 0.2
Cabbage	0.5 ± 0.1
Broccoli	1.5 ± 0.3
Kai Lan	0.3 ± 0.1
Pak Choi	Not Detected
Choy Sum	Not Detected
Chinese Cabbage	Not Detected
Watercress	Not Detected
Daikon Radish	Not Detected
Red Cherry Radish	Not Detected
Rocket Salad	Not Detected

Data adapted from Sun et al. (2018).[1] Values are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Sample Preparation and Extraction of Glucocheirolin from Plant Material

This protocol describes a general method for extracting glucocheirolin from fresh plant material while minimizing enzymatic degradation.

Materials:

• Fresh plant material (e.g., broccoli florets, cabbage leaves)

• Liquid nitrogen

• Methanol (B129727) (HPLC grade)

• Deionized water

• Mortar and pestle or a high-speed blender

• Centrifuge tubes (50 mL)

• Centrifuge

• Syringe filters (0.45 µm)

Procedure:

• Weigh approximately 1 g of fresh plant material.

• Immediately freeze the sample in liquid nitrogen to halt enzymatic activity.

• Grind the frozen sample to a fine powder using a pre-chilled mortar and pestle or a blender.

• Transfer the powdered sample to a 50 mL centrifuge tube.

• Add 10 mL of 70% methanol (v/v in deionized water).

• Vortex the mixture vigorously for 1 minute.

• Incubate the mixture in a water bath at 70°C for 20 minutes to ensure complete inactivation of myrosinase.

• Allow the mixture to cool to room temperature.

• Centrifuge the sample at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• The extract is now ready for HPLC-UV or LC-MS/MS analysis.

Fig. 1: Workflow for Glucocheirolin Extraction.

Protocol 2: Quantitative Analysis of Glucocheirolin by HPLC-UV

This protocol provides a method for the quantification of glucocheirolin using HPLC with UV detection.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Formic acid (0.1%)

• Glucocheirolin analytical standard[4][5][6]

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in deionized water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 30% B over 20 minutes, then a wash and re-equilibration step.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 229 nm

Procedure:

• Standard Preparation: Prepare a stock solution of Glucocheirolin analytical standard in 70% methanol. From the stock solution, prepare a series of calibration standards ranging from 0.1 to 50 µg/mL.

• Calibration Curve: Inject each calibration standard into the HPLC system and record the peak area. Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the extracted sample (from Protocol 1) into the HPLC system.

• Quantification: Identify the glucocheirolin peak in the sample chromatogram based on its retention time compared to the standard. Quantify the concentration of glucocheirolin in the sample using the calibration curve.

References

• 1. Simultaneous Quantification of 22 Glucosinolates in 12 Brassicaceae Vegetables by Hydrophilic Interaction Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. extrasynthese.com [extrasynthese.com]
• 5. extrasynthese.com [extrasynthese.com]
• 6. plantaanalytica.com [plantaanalytica.com]
• 7. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

Application Notes and Protocols: Glucocheirolin Standard Preparation and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262) is a naturally occurring glucosinolate found in various Brassicaceae species. As a precursor to the isothiocyanate cheirolin, it is of significant interest for its potential biological activities. The availability of a pure glucocheirolin standard is essential for accurate quantification in plant materials, for use in toxicological studies, and for research into its potential therapeutic applications. These application notes provide detailed protocols for the extraction, purification, and quantification of glucocheirolin to obtain a high-purity standard.

Data Presentation

The following table summarizes representative quantitative data for glucosinolate extraction and purification. While specific data for glucocheirolin is limited, this table provides expected ranges for yield and purity based on established methods for similar glucosinolates.

Method Step	Parameter	Typical Value/Range	Source Reference
Extraction	Starting Material	Seeds of Brassicaceae (e.g., Erysimum cheiri)	Generic
Extraction Solvent	70-80% Methanol (B129727) in Water	[1]
Extraction Temperature	Cold (~ -20°C) or Boiling (70-80°C)	[2]
Initial Glucosinolate Yield	1-10% of dry weight (total glucosinolates)	[3]
Purification	Primary Purification	Anion-Exchange Chromatography (e.g., DEAE-Sephadex)	[4]
Elution Solvent	Potassium sulfate (B86663) or sodium chloride solution	[4]
Purity after Ion-Exchange	60-80%	[3]
Secondary Purification	Preparative HPLC (C18 column)	[5]
Purity after HPLC	>98%	[6]
Quantification	Analytical Method	HPLC-UV or LC-MS/MS	[1][5]
Detection Wavelength (UV)	229 nm	[1]

Experimental Protocols

Protocol 1: Extraction of Glucocheirolin from Plant Material

This protocol describes the extraction of total glucosinolates, including glucocheirolin, from Brassicaceae seeds.

Materials:

• Brassicaceae seeds known to contain glucocheirolin (e.g., Wallflower - Erysimum cheiri)

• 70% Methanol (MeOH), pre-heated to 75°C

• Deionized water

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Freeze-dryer

Procedure:

• Grind the seeds to a fine powder.

• To inactivate myrosinase, add the seed powder to boiling 70% methanol at a 1:10 (w/v) ratio and maintain at 75°C for 10 minutes.[2]

• Cool the mixture to room temperature.

• Centrifuge the extract at 4,000 x g for 15 minutes.

• Collect the supernatant.

• Repeat the extraction of the pellet with 70% methanol twice more.

• Combine the supernatants and concentrate under reduced pressure using a rotary evaporator to remove the methanol.

• Freeze the remaining aqueous extract and lyophilize to obtain the crude glucosinolate extract as a powder.

Protocol 2: Purification of Glucocheirolin by Anion-Exchange Chromatography

This protocol outlines the primary purification of glucocheirolin from the crude extract.

Materials:

• Crude glucosinolate extract

• DEAE-Sephadex A-25 resin

• 0.5 M Potassium sulfate (K₂SO₄) solution

• Deionized water

• Chromatography column

Procedure:

• Swell the DEAE-Sephadex A-25 resin in deionized water and pack it into a chromatography column.

• Equilibrate the column with deionized water.

• Dissolve the crude glucosinolate extract in a minimal amount of deionized water and apply it to the column.

• Wash the column with deionized water to remove neutral and cationic compounds.

• Elute the glucosinolates from the column using a 0.5 M K₂SO₄ solution.[4]

• Collect the fractions and monitor for the presence of glucosinolates using a suitable analytical method (e.g., HPLC).

• Pool the fractions containing glucocheirolin and desalt if necessary.

Protocol 3: High-Purity Glucocheirolin Standard Preparation by Preparative HPLC

This protocol describes the final purification step to obtain a high-purity glucocheirolin standard.

Materials:

• Partially purified glucocheirolin fraction

• Preparative HPLC system with a C18 column

• Mobile phase: Acetonitrile (B52724) and water (gradient elution)

• Freeze-dryer

Procedure:

• Dissolve the partially purified glucocheirolin fraction in the initial mobile phase.

• Inject the sample onto the preparative HPLC system.

• Perform gradient elution to separate the individual glucosinolates. A typical gradient might be from 0% to 30% acetonitrile over 30 minutes.

• Monitor the eluent at 229 nm and collect the peak corresponding to glucocheirolin.[1]

• Combine the collected fractions containing pure glucocheirolin.

• Remove the organic solvent using a rotary evaporator.

• Freeze the aqueous solution and lyophilize to obtain the purified glucocheirolin standard as a white powder.

• Verify the purity of the final product using analytical HPLC or LC-MS/MS. A purity of >98% is desirable for a standard.[6]

Visualizations

Caption: Experimental workflow for glucocheirolin purification.

Caption: Simplified biosynthesis pathway of glucocheirolin.

Caption: The glucosinolate-myrosinase defense system.

References

• 1. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Glucosinolate Content in Brassica Genetic Resources and Their Distribution Pattern within and between Inner, Middle, and Outer Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]

Application Notes and Protocols for Assessing the In Vitro Bioactivity of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262) is a glucosinolate found in various cruciferous plants. While glucosinolates themselves often exhibit low biological activity, their hydrolysis products, primarily isothiocyanates, are known to possess potent anticancer, antioxidant, and anti-inflammatory properties. Upon tissue damage, the enzyme myrosinase hydrolyzes glucocheirolin to produce cheirolin (B1668576) (3-methylsulfonylpropyl isothiocyanate), the primary bioactive compound of interest.

These application notes provide detailed protocols for a panel of in vitro assays to assess the bioactivity of glucocheirolin following its enzymatic conversion to cheirolin. The assays are designed to evaluate its potential as a therapeutic agent by measuring its cytotoxic, apoptosis-inducing, cell cycle-modulating, antioxidant, and anti-inflammatory effects.

Core Principle: Enzymatic Activation of Glucocheirolin

The bioactivity of glucocheirolin is contingent on its hydrolysis by myrosinase. Therefore, all in vitro assays should be conducted on the reaction mixture of glucocheirolin and myrosinase, or on purified cheirolin if available. It is crucial to first establish a protocol for consistent and complete enzymatic hydrolysis. Factors such as pH, temperature, and incubation time will affect the efficiency of this conversion[1][2][3][4].

References

• 1. Optimizing isothiocyanate formation during enzymatic glucosinolate breakdown by adjusting pH value, temperature and dilution in Brassica vegetables and Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Glucosinolates, a natural chemical arsenal: More to tell than the myrosinase story - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Glucocheirolin Treatment in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a naturally occurring glucosinolate found in various cruciferous vegetables. Upon hydrolysis by the enzyme myrosinase, Glucocheirolin is converted into its biologically active form, the isothiocyanate cheirolin (B1668576). Emerging research suggests that cheirolin possesses anticancer properties, primarily through the induction of cytoprotective genes and modulation of key signaling pathways involved in cell survival and proliferation. These application notes provide an overview of the known cellular effects of Glucocheirolin-derived cheirolin and detailed protocols for its investigation in cell culture.

Mechanism of Action

The primary mechanism of action for cheirolin involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification enzymes, playing a critical role in cellular defense against oxidative stress.[2][3][4] Under normal conditions, Nrf2 is kept inactive in the cytoplasm through its interaction with Kelch-like ECH-associated protein 1 (Keap1).[4] Cheirolin, as an electrophilic isothiocyanate, is thought to react with specific cysteine residues on Keap1, leading to a conformational change that disrupts the Keap1-Nrf2 interaction.[3] This allows Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, and initiate their transcription.[2] This leads to an upregulation of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), which help to mitigate cellular damage and can contribute to an anti-inflammatory and anticancer environment.[1]

While direct inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) pathway by cheirolin has not been definitively established, other phytochemicals have been shown to inhibit this pathway, which is often constitutively active in cancer cells and promotes proliferation, survival, and angiogenesis.[5][6][7][8][9] Given the broad activity of isothiocyanates, investigating the potential effect of cheirolin on the STAT3 signaling cascade is a promising area of research.

Data Presentation

Quantitative data on the specific anticancer effects of Glucocheirolin and cheirolin are limited in publicly available literature. However, studies on related isothiocyanates provide a comparative context for their potential potency. Researchers should perform dose-response studies to determine the precise IC50 values for Glucocheirolin or cheirolin in their specific cell lines of interest.

Table 1: Antiproliferative Activity of Cheirolin

Compound	Cell Line	Effect	Reference
Cheirolin (Isothiocyanate from Glucocheirolin)	K562 (Human Erythroleukemic Cells)	Inhibited cell growth	This information is based on a study that demonstrated inhibitory activity but did not provide a specific IC50 value.

Note: The table above highlights the need for further quantitative studies on cheirolin. The following table provides examples of IC50 values for other isothiocyanates to offer a general reference for the potential range of activity.

Table 2: Comparative IC50 Values of Other Isothiocyanates in Various Cancer Cell Lines

Isothiocyanate	Cell Line	IC50 (µM)	Reference
Sulforaphane	PC-3 (Prostate Cancer)	15-20	General literature knowledge.
Benzyl isothiocyanate	PANC-1 (Pancreatic Cancer)	~10	[10]
Phenethyl isothiocyanate	A549 (Lung Cancer)	1-5	General literature knowledge.

Experimental Protocols

The following are detailed protocols for key experiments to investigate the effects of Glucocheirolin treatment in cell culture. Note that upon hydrolysis, Glucocheirolin converts to cheirolin; for direct studies on the active compound, cheirolin should be used.

Protocol 1: Cell Viability MTT Assay

This protocol is for determining the effect of Glucocheirolin/cheirolin on the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• Glucocheirolin or Cheirolin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare a series of dilutions of Glucocheirolin or cheirolin in complete culture medium.

• After 24 hours, remove the medium from the wells and replace it with 100 µL of medium containing various concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• Following the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Assay using Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol allows for the differentiation between live, early apoptotic, late apoptotic, and necrotic cells following treatment.

Materials:

• Cells of interest

• Complete cell culture medium

• Glucocheirolin or Cheirolin

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the desired concentrations of Glucocheirolin or cheirolin for a specified time (e.g., 24 or 48 hours). Include an untreated control.

• Harvest the cells, including any floating cells from the supernatant, by trypsinization.

• Wash the cells twice with cold PBS and then resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cells.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cells of interest

• Complete cell culture medium

• Glucocheirolin or Cheirolin

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Glucocheirolin or cheirolin at various concentrations for 24 or 48 hours.

• Harvest the cells by trypsinization, wash with PBS, and centrifuge to obtain a cell pellet.

• Resuspend the cell pellet in 1 mL of ice-cold PBS.

• While vortexing gently, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells, discard the ethanol, and wash the cell pellet with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Protocol 4: Western Blotting for Nrf2 and STAT3 Signaling Pathways

This protocol is for detecting changes in the protein expression and phosphorylation status of key components of the Nrf2 and STAT3 signaling pathways.

Materials:

• Cells of interest

• Complete cell culture medium

• Glucocheirolin or Cheirolin

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Nrf2, anti-Keap1, anti-HO-1, anti-p-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and treat with Glucocheirolin or cheirolin as described in previous protocols.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample by boiling with Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and detect the protein bands using an imaging system.

• Use a loading control, such as β-actin, to normalize for protein loading.

Visualizations

Caption: Metabolic conversion of Glucocheirolin to Cheirolin.

Caption: Cheirolin-mediated activation of the Nrf2 signaling pathway.

Caption: General workflow for a cell viability (MTT) assay.

Caption: Workflow for apoptosis detection by Annexin V/PI staining.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mechanism of chemical activation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of STAT3 signaling contributes to the anti-melanoma effects of chrysoeriol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Inhibition of STAT3 Signaling Pathway by Terphenyllin Suppresses Growth and Metastasis of Gastric Cancer [frontiersin.org]
• 8. Luteolin selectively kills STAT3 highly activated gastric cancer cells through enhancing the binding of STAT3 to SHP-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of the STAT3 Signaling Pathway Contributes to the Anti-Melanoma Activities of Shikonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glucotropaeolin Promotes Apoptosis by Calcium Dysregulation and Attenuates Cell Migration with FOXM1 Suppression in Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Animal Models for Studying the Effects of Glucocheirolin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a glucosinolate found in cruciferous vegetables. Upon hydrolysis by the enzyme myrosinase, it releases the isothiocyanate cheirolin (B1668576) (3-(methylsulfonyl)propyl isothiocyanate), which is the primary bioactive compound. Isothiocyanates (ITCs) as a class have garnered significant scientific interest for their potential health benefits, including anticancer, anti-inflammatory, and neuroprotective properties. While direct in vivo research on Glucocheirolin and cheirolin is limited, extensive studies on related ITCs, such as sulforaphane (B1684495) and phenethyl isothiocyanate (PEITC), provide a strong framework for establishing animal models to investigate the therapeutic potential of Glucocheirolin.

These application notes provide detailed protocols for utilizing animal models to study the effects of Glucocheirolin and its active metabolite, cheirolin, in the key areas of oncology, inflammation, and neuroprotection. The methodologies are based on established and widely used animal models for ITC research and are adapted for the specific investigation of Glucocheirolin.

I. General Considerations for In Vivo Studies

1. Test Compound:

• Glucocheirolin: Can be administered orally (p.o.) via gavage or in the diet. It relies on the host's gut microbiota myrosinase activity for conversion to cheirolin. This models dietary consumption.

• Cheirolin: For more direct and controlled dosing of the active compound, cheirolin can be synthesized and administered. It is typically dissolved in a suitable vehicle like corn oil or a mixture of DMSO and saline for intraperitoneal (i.p.) or oral (p.o.) administration. In vitro studies have shown that cheirolin exhibits a similar potency to the well-studied isothiocyanate sulforaphane in inducing the Nrf2 pathway.[1]

2. Animal Models:

• Mice: Commonly used due to their genetic tractability, relatively low cost, and well-characterized disease models. Strains such as C57BL/6, BALB/c, and immunodeficient strains (e.g., nude, SCID) are frequently employed.

• Rats: Offer advantages for certain studies due to their larger size, which facilitates surgical procedures and blood collection. Sprague-Dawley and Wistar rats are common choices.

3. Dosing and Administration:

• Dosage: The optimal dose of Glucocheirolin or cheirolin needs to be determined through dose-response studies. Based on studies with other ITCs, a starting point for cheirolin in mice could be in the range of 5-50 mg/kg body weight.

• Administration Route: The choice of administration route depends on the study's objective. Oral gavage mimics human consumption, while intraperitoneal injection provides rapid systemic exposure.

II. Anticancer Effects of Glucocheirolin/Cheirolin

Isothiocyanates have been shown to inhibit carcinogenesis and induce apoptosis in cancer cells.[2][3] The anticancer potential of cheirolin can be investigated using various well-established animal models.

A. Xenograft Model of Human Cancer

This model is used to assess the effect of a compound on the growth of established human tumors in an immunodeficient animal.

Experimental Protocol:

• Cell Culture: Culture a human cancer cell line of interest (e.g., PC-3 for prostate cancer, A549 for lung cancer) under standard conditions.

• Animal Model: Use immunodeficient mice (e.g., athymic nude mice or SCID mice), typically 6-8 weeks old.

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells in 100 µL of Matrigel/PBS) into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Treatment: Randomly assign mice to treatment groups (e.g., vehicle control, cheirolin low dose, cheirolin high dose). Administer treatment (e.g., daily i.p. injection) for a specified period (e.g., 3-4 weeks).

• Endpoint Analysis: Monitor tumor growth and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for weight measurement, histopathological analysis, and molecular studies (e.g., Western blot for apoptosis markers like cleaved caspase-3).

Quantitative Data Presentation:

Treatment Group	Average Tumor Volume (mm³) at Endpoint	Average Tumor Weight (g) at Endpoint	% Tumor Growth Inhibition
Vehicle Control	0%
Cheirolin (Low Dose)
Cheirolin (High Dose)

B. Chemically-Induced Carcinogenesis Model

This model assesses the ability of a compound to prevent or delay tumor development induced by a chemical carcinogen.

Experimental Protocol:

• Animal Model: Use a susceptible mouse strain (e.g., A/J mice for lung cancer).

• Carcinogen Administration: Administer a chemical carcinogen, such as N-methyl-N-nitrosourea (MNU) in drinking water to induce gastric cancer or urethane (B1682113) injection to induce lung tumors.[4][5]

• Treatment: Administer Glucocheirolin in the diet or cheirolin by oral gavage before, during, or after carcinogen exposure to evaluate its preventative or therapeutic effects.

• Endpoint Analysis: After a defined period (e.g., several months), euthanize the animals and count the number and size of tumors in the target organ. Tissues can be collected for histopathological examination.

Quantitative Data Presentation:

Treatment Group	Tumor Incidence (%)	Average Number of Tumors per Animal	Average Tumor Size (mm)
Vehicle Control
Glucocheirolin
Cheirolin

III. Anti-inflammatory Effects of Glucocheirolin/Cheirolin

Isothiocyanates are known to exert anti-inflammatory effects, primarily through the activation of the Nrf2 pathway and inhibition of the NF-κB pathway.[6][7]

A. Carrageenan-Induced Paw Edema Model

This is a widely used model of acute inflammation.

Experimental Protocol:

• Animal Model: Use rats (e.g., Sprague-Dawley) or mice.

• Treatment: Administer cheirolin (p.o. or i.p.) one hour before the induction of inflammation.

• Induction of Inflammation: Inject a 1% solution of carrageenan in saline into the sub-plantar surface of the right hind paw.

• Measurement of Edema: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Endpoint Analysis: Calculate the percentage of inhibition of edema for each treatment group compared to the control group.

Quantitative Data Presentation:

Treatment Group	Paw Volume (mL) at 3 hours	% Inhibition of Edema
Vehicle Control	0%
Cheirolin (Low Dose)
Cheirolin (High Dose)
Positive Control (e.g., Indomethacin)

B. Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This model mimics systemic inflammation seen in sepsis.

Experimental Protocol:

• Animal Model: Use mice (e.g., C57BL/6).

• Treatment: Pre-treat mice with cheirolin (i.p. or p.o.) for a specified duration (e.g., 3 days).

• Induction of Inflammation: Administer a single intraperitoneal injection of LPS (e.g., 1 mg/kg).

• Sample Collection: Collect blood and tissues (e.g., liver, lung) at a specific time point after LPS injection (e.g., 6 hours).

• Endpoint Analysis: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the serum using ELISA. Analyze tissue homogenates for markers of inflammation (e.g., myeloperoxidase activity) and oxidative stress.

Quantitative Data Presentation:

Treatment Group	Serum TNF-α (pg/mL)	Serum IL-6 (pg/mL)	Liver MPO Activity (U/g tissue)
Vehicle Control
Cheirolin
LPS + Vehicle
LPS + Cheirolin

IV. Neuroprotective Effects of Glucocheirolin/Cheirolin

Isothiocyanates have shown promise in protecting against neurodegenerative processes by reducing oxidative stress and inflammation in the brain.[8][9]

A. MPTP-Induced Parkinson's Disease Model

This model mimics the dopaminergic neurodegeneration seen in Parkinson's disease.

Experimental Protocol:

• Animal Model: Use mice (e.g., C57BL/6), which are susceptible to MPTP neurotoxicity.

• Treatment: Administer cheirolin (p.o. or i.p.) for a period before and during MPTP administration.

• Induction of Neurotoxicity: Administer multiple intraperitoneal injections of MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine).

• Behavioral Assessment: Perform behavioral tests to assess motor function, such as the rotarod test and the pole test, before and after MPTP treatment.

• Endpoint Analysis: Euthanize the animals and collect brain tissue. Perform immunohistochemistry to quantify the loss of tyrosine hydroxylase (TH)-positive neurons in the substantia nigra and dopamine (B1211576) levels in the striatum using HPLC.

Quantitative Data Presentation:

Treatment Group	Latency to Fall on Rotarod (seconds)	Number of TH-positive Neurons in Substantia Nigra	Striatal Dopamine Levels (ng/g tissue)
Vehicle Control
Cheirolin
MPTP + Vehicle
MPTP + Cheirolin

B. Scopolamine-Induced Memory Impairment Model

This model is used to screen for compounds with potential cognitive-enhancing effects.

Experimental Protocol:

• Animal Model: Use mice (e.g., ICR mice).

• Treatment: Administer cheirolin (p.o.) for a specified period (e.g., 7 days).

• Induction of Memory Impairment: Administer scopolamine (B1681570) (a muscarinic receptor antagonist) intraperitoneally 30 minutes before behavioral testing.

• Behavioral Assessment: Evaluate learning and memory using behavioral tests such as the Morris water maze or the passive avoidance test.

• Endpoint Analysis: Measure the latency to find the hidden platform in the Morris water maze or the latency to enter the dark compartment in the passive avoidance test. Brain tissue can be analyzed for markers of cholinergic function and oxidative stress.

Quantitative Data Presentation:

Treatment Group	Escape Latency in Morris Water Maze (seconds)	Step-through Latency in Passive Avoidance (seconds)
Vehicle Control
Cheirolin
Scopolamine + Vehicle
Scopolamine + Cheirolin

V. Signaling Pathways and Visualizations

The biological effects of cheirolin are believed to be mediated through the modulation of key signaling pathways, primarily the Nrf2 antioxidant response pathway and the NF-κB inflammatory pathway.

A. Nrf2 Signaling Pathway

Cheirolin, like other ITCs, is an electrophile that can react with cysteine residues on Keap1, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) and initiates the transcription of a battery of cytoprotective genes.

Caption: Cheirolin-mediated activation of the Nrf2 signaling pathway.

B. NF-κB Signaling Pathway

Cheirolin can inhibit the pro-inflammatory NF-κB pathway. It can prevent the degradation of IκBα, thereby sequestering the NF-κB (p65/p50) dimer in the cytoplasm and preventing its translocation to the nucleus where it would otherwise activate the transcription of pro-inflammatory genes.

Caption: Inhibition of the NF-κB signaling pathway by Cheirolin.

C. Experimental Workflow for In Vivo Studies

The following diagram illustrates a general workflow for conducting in vivo studies to evaluate the efficacy of Glucocheirolin or cheirolin.

Caption: General experimental workflow for in vivo studies.

VI. Conclusion

While direct in vivo data for Glucocheirolin and its active metabolite cheirolin are still emerging, the extensive research on other isothiocyanates provides a robust foundation for designing and implementing animal studies. The protocols and models outlined in these application notes offer a comprehensive guide for researchers to investigate the anticancer, anti-inflammatory, and neuroprotective effects of Glucocheirolin. Such studies are crucial for elucidating its mechanisms of action and evaluating its potential as a novel therapeutic agent. It is recommended that initial studies focus on establishing the optimal dosage and safety profile of cheirolin in the selected animal models before proceeding to efficacy studies.

References

• 1. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemopreventive Effects of Dietary Isothiocyanates in Animal Models of Gastric Cancer and Synergistic Anticancer Effects With Cisplatin in Human Gastric Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mammalian models of chemically induced primary malignancies exploitable for imaging-based preclinical theragnostic research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-Inflammatory Therapeutic Mechanisms of Isothiocyanates: Insights from Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. An overview on neuroprotective effects of isothiocyanates for the treatment of neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isothiocyanates Are Promising Compounds against Oxidative Stress, Neuroinflammation and Cell Death that May Benefit Neurodegeneration in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Myrosinase Inactivation during Glucocheirolin Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin (B91262) is a sulfur-containing glucosinolate found in various members of the Brassicaceae family, such as wallflowers (Erysimum cheiri). Upon enzymatic hydrolysis by myrosinase, an endogenous enzyme present in these plants, glucocheirolin is converted into cheirolin, an isothiocyanate with potential therapeutic properties, including antimicrobial and anticancer activities. However, for the isolation of intact glucocheirolin for research and drug development, it is imperative to inactivate myrosinase during the extraction process to prevent its degradation. These application notes provide detailed protocols for the effective inactivation of myrosinase to ensure a high yield of intact glucocheirolin.

Myrosinase and glucosinolates are physically separated within the plant cell.[1][2] When the plant tissue is damaged, they come into contact, initiating the hydrolysis of glucosinolates.[2][3][4] The primary goal of the extraction process for intact glucosinolates is to disrupt the plant cells while simultaneously inactivating myrosinase to prevent this enzymatic reaction.

Methods for Myrosinase Inactivation

Several methods have been established for the effective inactivation of myrosinase. The choice of method depends on the plant material, the scale of extraction, and the available equipment. The most common and effective methods include thermal inactivation and solvent-based inactivation.

Thermal Inactivation

Heat treatment is a widely used method to denature and inactivate myrosinase. The temperature and duration of the heat treatment are critical parameters that need to be optimized to ensure complete inactivation of the enzyme while minimizing the thermal degradation of glucocheirolin.

Key Considerations for Thermal Inactivation:

• Temperature: Myrosinase from different plant sources exhibits varying thermal stability.[5] For instance, broccoli myrosinase is relatively heat-labile and can be inactivated at temperatures between 50°C and 70°C.[1][6] In general, temperatures above 70°C are effective for inactivating myrosinase from most sources.[1][6]

• Duration: The duration of heat treatment is inversely proportional to the temperature. Higher temperatures require shorter exposure times for complete inactivation.

• Method: Various techniques can be used for thermal inactivation, including blanching (brief immersion in hot water or steam), microwaving, and roasting.[7][8][9][10]

Solvent-Based Inactivation

Organic solvents, particularly aqueous methanol (B129727) and ethanol (B145695) solutions, are effective in inactivating myrosinase and are commonly used in glucosinolate extraction protocols.

Key Considerations for Solvent-Based Inactivation:

• Solvent Type and Concentration: An 80% methanol solution is widely reported to be effective in inactivating myrosinase while efficiently extracting glucosinolates.[7] Some protocols also utilize 70% methanol.[3]

• Temperature: Combining solvent extraction with elevated temperatures (e.g., 75°C) can enhance both myrosinase inactivation and extraction efficiency.[7][11]

Experimental Protocols

The following are detailed protocols for glucocheirolin extraction incorporating myrosinase inactivation.

Protocol 1: Thermal Inactivation using Blanching

This protocol is suitable for fresh plant material.

Materials:

• Fresh plant material (e.g., leaves, seeds)

• Deionized water

• Liquid nitrogen

• Mortar and pestle or blender

• Water bath or steamer

• Freeze-dryer (optional)

• Extraction solvent (e.g., 80% methanol)

• Centrifuge

• Filtration apparatus

Procedure:

• Sample Preparation: Harvest fresh plant material and immediately process or flash-freeze in liquid nitrogen and store at -80°C to prevent enzymatic degradation.

• Blanching:

  • For fresh tissue, immerse the plant material in boiling water (100°C) for 3-5 minutes.

  • Alternatively, steam the material for 5-10 minutes.

• Homogenization: Immediately after blanching, cool the sample in an ice bath. Homogenize the blanched material to a fine powder or slurry using a mortar and pestle with liquid nitrogen or a blender.

• Extraction:

  • Add the extraction solvent (e.g., 80% methanol) to the homogenized sample at a ratio of 10:1 (solvent volume: sample weight).

  • Incubate the mixture at a specific temperature (e.g., 70°C) for a defined period (e.g., 20 minutes) with occasional vortexing.

• Centrifugation and Filtration:

  • Centrifuge the extract at a high speed (e.g., 10,000 x g) for 15 minutes to pellet the solid debris.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm filter to remove any remaining particulate matter.

• Storage: Store the clarified extract at -20°C until further analysis or purification.

Protocol 2: Solvent-Based Inactivation and Extraction

This protocol is suitable for both fresh and freeze-dried plant material.

Materials:

• Fresh or freeze-dried plant material

• Extraction solvent (e.g., 80% methanol, pre-heated to 75°C)

• Homogenizer or ultrasonic bath

• Centrifuge

• Filtration apparatus

Procedure:

• Sample Preparation:

  • For fresh tissue, homogenize in the presence of the extraction solvent.

  • For freeze-dried tissue, grind to a fine powder.

• Extraction and Inactivation:

  • Weigh the powdered plant material (typically 50-100 mg) into a tube.[3]

  • Add pre-heated (75°C) 80% methanol to the sample.[7][11]

  • Vortex the mixture thoroughly.

  • Place the sample in a water bath at 75°C for 10-20 minutes to ensure complete myrosinase inactivation and efficient extraction.[11] Alternatively, sonicate the sample for 15-20 minutes.[3][11]

• Centrifugation and Filtration:

  • Centrifuge the extract at 2,700 x g for 10 minutes.[3]

  • Collect the supernatant.

  • Filter the supernatant through a suitable filter (e.g., 0.45 µm).

• Storage: Store the extract at -20°C.

Data Presentation: Comparison of Myrosinase Inactivation Methods

The following table summarizes quantitative data from various studies on the effectiveness of different myrosinase inactivation methods.

Plant Source	Inactivation Method	Temperature (°C)	Duration	Myrosinase Activity Reduction (%)	Reference
Broccoli	Thermal	50	-	14.9 - 23.8	[6]
Broccoli	Thermal	60	7 min	59.3	[6]
Broccoli	Thermal	60	12 min	>80	[6]
Broccoli	Thermal	70	10 min	>95	[6]
Broccoli	Thermal	80	12 min	100	[6]
Cabbage	Thermal	40	1 h	~40	[5]
Cabbage	Thermal	45	1 h	~70	[5]
Broccoli	High Pressure	-	10 min	High inactivation	[12]
Red Cabbage	Microwaving	-	90 s	Complete	[10]
Broccoli	Sous-vide	100	8 min	100	[13]

Visualization of Experimental Workflows

Diagram 1: Glucocheirolin Extraction with Thermal Inactivation

Caption: Workflow for glucocheirolin extraction using thermal inactivation.

Diagram 2: Glucocheirolin Extraction with Solvent-Based Inactivation

Caption: Workflow for glucocheirolin extraction using solvent-based inactivation.

Myrosinase Activity Assay

To verify the effectiveness of the inactivation protocol, a myrosinase activity assay can be performed on the treated plant material. A common method involves monitoring the hydrolysis of a standard glucosinolate, such as sinigrin (B192396), by measuring the decrease in absorbance at 227 nm or by quantifying the glucose released.[14][15]

Protocol: Spectrophotometric Myrosinase Activity Assay

Materials:

• Plant extract (prepared without myrosinase inactivation)

• Phosphate (B84403) buffer (e.g., 10 mM, pH 6.0)

• Sinigrin solution (e.g., 50 µM)

• Ascorbic acid (optional, as an activator)

• UV-Vis Spectrophotometer

Procedure:

• Prepare Reaction Mixture: In a quartz cuvette, mix the phosphate buffer and ascorbic acid (if used).

• Add Enzyme Extract: Add a small aliquot of the plant extract to the cuvette and mix.

• Initiate Reaction: Add the sinigrin solution to the cuvette to start the reaction.

• Measure Absorbance: Immediately begin monitoring the decrease in absorbance at 227 nm for a set period (e.g., 3 minutes).[14]

• Calculate Activity: The rate of decrease in absorbance is proportional to the myrosinase activity.

Conclusion

The successful extraction of intact glucocheirolin is critically dependent on the effective inactivation of myrosinase. Both thermal and solvent-based methods, when properly applied, can achieve complete inactivation of this enzyme. The choice of protocol should be guided by the nature of the plant material and the specific requirements of the downstream applications. By following the detailed protocols and considering the data presented, researchers can optimize their extraction procedures to obtain high yields of intact glucocheirolin for their scientific investigations.

References

• 1. High-Pressure Processing of Broccoli Sprouts: Influence on Bioactivation of Glucosinolates to Isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucosinolates, a natural chemical arsenal: More to tell than the myrosinase story - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetics of glucosinolate hydrolysis by myrosinase in Brassicaceae tissues: A high-performance liquid chromatography approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thermosonication for the Production of Sulforaphane Rich Broccoli Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Impact of Domestic Cooking Methods on Myrosinase Stability, Glucosinolates and Their Hydrolysis Products in Different Cabbage (Brassica oleracea) Accessions [mdpi.com]
• 9. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. Determination of 18 Intact Glucosinolates in Brassicaceae Vegetables by UHPLC-MS/MS: Comparing Tissue Disruption Methods for Sample Preparation [mdpi.com]
• 12. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 13. researchgate.net [researchgate.net]
• 14. Purification of Active Myrosinase from Plants by Aqueous Two-Phase Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Making sure you're not a bot! [mostwiedzy.pl]

Application Note: Solid-Phase Extraction for the Purification of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin is a sulfur-containing glucosinolate found in various Brassicaceae plants, such as wallflowers (Erysimum cheiri). Glucosinolates and their hydrolysis products, isothiocyanates, are of significant interest in drug development and nutritional science due to their potential chemopreventive and antimicrobial properties. Efficient purification of these compounds is crucial for further research and development. Solid-phase extraction (SPE) offers a rapid, efficient, and selective method for the purification of glucosinolates from complex plant matrices. This application note provides a detailed protocol for the purification of Glucocheirolin using weak anion exchange (WAX) solid-phase extraction.

Principle of Solid-Phase Extraction for Glucosinolate Purification

Glucosinolates are anions due to the presence of a sulfate (B86663) group in their structure. This characteristic allows for their selective retention on a weak anion exchange (WAX) solid-phase extraction sorbent. The general procedure involves:

• Sample Preparation: Extraction of Glucocheirolin from the plant material.

• Column Conditioning: Activation of the SPE sorbent.

• Sample Loading: Application of the plant extract to the SPE column, where Glucocheirolin binds to the WAX sorbent.

• Washing: Removal of neutral and weakly retained impurities.

• Elution: Elution of the purified Glucocheirolin using a basic solvent.

Experimental Protocols

Materials and Reagents

• SPE Cartridge: Weak Anion Exchange (WAX) SPE Cartridge (e.g., Oasis WAX)

• Plant Material: Erysimum cheiri seeds or other plant tissue containing Glucocheirolin

• Extraction Solvent: 70% Methanol (B129727) (MeOH) in water

• Conditioning Solvents: Methanol, 2% (v/v) Formic Acid

• Washing Solvents: 2% (v/v) Formic Acid, Methanol

• Elution Solvent: 5% Ammonium (B1175870) Hydroxide (B78521) (NH₄OH) in 50% (v/v) Methanol

• Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) system for analysis.

Sample Preparation

• Grind the plant material to a fine powder.

• Accurately weigh approximately 1 g of the powdered material into a centrifuge tube.

• Add 10 mL of pre-heated (70°C) 70% methanol.

• Vortex the mixture for 1 minute and then place it in a water bath at 70°C for 20 minutes to inactivate myrosinase enzyme and extract the glucosinolates.

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Collect the supernatant for SPE purification.

Solid-Phase Extraction Protocol

• Conditioning:

  • Pass 5 mL of methanol through the WAX SPE cartridge.

  • Equilibrate the cartridge with 5 mL of 2% formic acid.

• Loading:

  • Load the supernatant from the sample preparation step onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of 2% formic acid to remove any remaining unretained compounds.

  • Wash the cartridge with 5 mL of methanol to remove non-polar impurities.

• Elution:

  • Elute the purified Glucocheirolin from the cartridge by passing 5 mL of 5% ammonium hydroxide in 50% methanol.[1]

  • Collect the eluate for analysis.

Analysis

The purified Glucocheirolin in the eluate can be quantified using HPLC or LC-MS.

• HPLC-UV: Separation can be achieved on a C18 column with a gradient of water and acetonitrile, both containing a small amount of formic acid. Detection is typically at 229 nm.

• LC-MS: Provides higher sensitivity and specificity for the identification and quantification of Glucocheirolin.

Data Presentation

Analyte	Matrix	SPE Sorbent	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Glucoraphanin (B191350)	Broccoli Seeds	Weak Anion Exchange	95.2	3.5
Glucoraphanin	Broccoli Florets	Weak Anion Exchange	92.8	4.1

This data is representative and sourced from studies on glucoraphanin purification. Actual recovery for Glucocheirolin may vary and should be determined experimentally.

Mandatory Visualizations

Experimental Workflow for Glucocheirolin Purification

Caption: Experimental workflow for the purification of Glucocheirolin using SPE.

Logical Relationship of SPE Steps

Caption: Logical steps of Glucocheirolin separation on a WAX SPE sorbent.

Conclusion

Solid-phase extraction using a weak anion exchange sorbent is a highly effective method for the purification of Glucocheirolin from plant extracts. The protocol outlined in this application note provides a simple, rapid, and efficient workflow for obtaining purified Glucocheirolin suitable for a variety of research and development applications. The method can be readily adapted and optimized for different plant matrices and scales of purification. For accurate quantification, the use of analytical techniques such as HPLC or LC-MS is recommended.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving Glucocheirolin extraction yield from complex matrices

Welcome to the technical support center for Glucocheirolin extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize the extraction of Glucocheirolin from complex matrices.

Troubleshooting Guide

This section addresses common issues encountered during Glucocheirolin extraction experiments.

Issue 1: Low or No Glucocheirolin Yield in the Final Extract.

• Question: I performed an extraction, but my analytical results show very low or no Glucocheirolin. What could be the cause?

  Answer: Low Glucocheirolin yield is a common issue that can stem from several factors throughout the extraction process. The most critical factor is the enzymatic degradation by myrosinase, which is released upon tissue disruption.[1][2][3] Here are the primary causes and troubleshooting steps:

  • Inadequate Myrosinase Inactivation: Myrosinase is an enzyme that hydrolyzes glucosinolates, including Glucocheirolin, into other compounds.[2][4] It is crucial to inactivate this enzyme at the very beginning of your extraction.

    • Solution:

      • Heat Inactivation: Immediately after harvesting and disrupting the plant material, use boiling solvents. Studies have shown that extraction with boiling 70-80% methanol (B129727) or boiling water for 5-10 minutes is effective at denaturing myrosinase.[3][5][6]

      • Cold Solvent Inactivation: Cold 80% methanol has also been shown to be effective in inactivating myrosinase and can be a safer and more cost-effective alternative to using boiling solvents.[3][6][7] Extracting from frozen, wet tissue samples in cold 80% methanol can be particularly effective.[7]

  • Improper Sample Handling and Storage: If the plant material is not processed or stored correctly after harvesting, myrosinase can become active and degrade the Glucocheirolin.

    • Solution: Freeze-dry or flash-freeze the plant material in liquid nitrogen immediately after harvesting and store it at -80°C until extraction.[2] This minimizes enzymatic activity.

  • Incorrect Solvent Selection: The choice of solvent significantly impacts extraction efficiency. Glucocheirolin is a polar compound.

    • Solution: Use polar solvents. Aqueous methanol (70-80%) or ethanol (B145695) solutions are commonly used and have been shown to be effective.[1][3] The optimal ethanol concentration has been found to be a significant factor in maximizing glucosinolate extraction.[4][8]

  • Thermal Degradation: While heat is used to inactivate myrosinase, prolonged exposure to high temperatures can lead to the degradation of Glucocheirolin. Indole glucosinolates are particularly susceptible to thermal degradation.[9]

    • Solution: Limit the initial heating step for myrosinase inactivation to the recommended time (e.g., 5-10 minutes). Avoid excessive or prolonged heating during subsequent extraction steps.

Issue 2: Inconsistent or Poorly Reproducible Extraction Yields.

• Question: My Glucocheirolin yields are highly variable between different extraction batches, even when using the same protocol. Why is this happening?

  Answer: Inconsistent yields often point to subtle variations in the experimental procedure or the starting material.

  • Variable Myrosinase Activity: The level of myrosinase activity can differ between plant samples due to factors like age, growing conditions, and storage.

    • Solution: Standardize your myrosinase inactivation step to ensure it is robust enough to handle potential variations in enzyme activity. Using a consistent and rapid heating or cold methanol step immediately after tissue disruption is key.

  • Incomplete Extraction: The extraction time or solvent-to-sample ratio may not be sufficient to fully extract the Glucocheirolin from the plant matrix.

    • Solution: Optimize your extraction parameters. You can experiment with increasing the extraction time, performing multiple extraction cycles, or adjusting the solvent-to-sample ratio. A higher sample-to-solvent ratio can sometimes improve yields by reducing saturation effects.[4][8]

  • Matrix Effects: Complex matrices can interfere with the extraction and subsequent analysis.

    • Solution: Incorporate a purification step after the initial extraction. Ion-exchange chromatography is a common and effective method for purifying glucosinolates from crude extracts.[10][11]

Issue 3: Suspected Degradation of Glucocheirolin During Processing.

• Question: I suspect that my Glucocheirolin is degrading during the extraction or purification process. How can I confirm this and prevent it?

  Answer: Degradation can be either enzymatic or non-enzymatic (e.g., thermal).

  • Identifying Degradation Products: The primary degradation products of glucosinolates are isothiocyanates, nitriles, and thiocyanates.[2][4]

    • Solution: Use analytical techniques like LC-MS to screen your extracts for these potential degradation products.[1] If present in significant amounts, it confirms that degradation is occurring.

  • Preventing Thermal Degradation: As mentioned, prolonged heat is detrimental.

    • Solution: Minimize heat exposure. If you must use heat for solvent evaporation, use a rotary evaporator under reduced pressure to lower the boiling point of the solvent.

  • pH Stability: Glucosinolates are most stable in neutral to slightly acidic conditions. They degrade more rapidly in basic conditions.[9]

    • Solution: Ensure your extraction and purification buffers are within a neutral or slightly acidic pH range (pH 5-7).

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for extracting Glucocheirolin?

A1: The most commonly recommended solvents are aqueous mixtures of methanol or ethanol. An 80% methanol solution is frequently cited as being highly effective for inactivating myrosinase and preserving glucosinolate content.[1][3] Studies have also shown that a 50% ethanol/water mixture can yield high concentrations of total glucosinolates.[4][8] The choice may also depend on the specific plant matrix and downstream applications.

Q2: How can I remove impurities from my Glucocheirolin extract?

A2: Ion-exchange chromatography is a widely used and effective method for purifying glucosinolates.[10] Columns containing resins like DEAE-Sephadex are used to bind the anionic glucosinolates, allowing other impurities to be washed away. The purified glucosinolates can then be eluted.[11]

Q3: Is it necessary to desulfate the Glucocheirolin for analysis?

A3: Traditionally, HPLC analysis of glucosinolates involved a desulfation step to improve chromatographic separation.[12] However, modern analytical techniques, particularly LC-MS/MS, can now effectively separate and quantify intact glucosinolates without the need for this time-consuming step.[12][13]

Q4: Can I use ultrasound-assisted extraction (UAE) for Glucocheirolin?

A4: Yes, ultrasound-assisted extraction is a promising and more environmentally friendly alternative to conventional solvent extraction.[1] It can improve extraction efficiency while potentially reducing solvent consumption.

Quantitative Data Summary

The following tables summarize quantitative data from various studies to provide a comparative overview of different extraction conditions.

Table 1: Effect of Solvent and Temperature on Glucosinolate Yield

Plant Material	Extraction Method	Solvent	Temperature	Relative Yield	Reference
Broccoli Sprouts	Solid-Liquid Extraction	50% Ethanol/Water	40°C	High	[4][8]
Broccoli Sprouts	Solid-Liquid Extraction	50% Ethanol/Water	65°C	High	[4][8]
Brassicaceae Tissues	Solvent Extraction	80% Methanol	Cold (-20°C)	High	[7]
Brassicaceae Tissues	Solvent Extraction	70% Methanol	Boiling	High	[5]
Broccoli Leaves	Aqueous Extraction	Water	Boiling (100°C)	Comparable to Methanol	[6]

Table 2: Comparison of Myrosinase Inactivation Methods

Method	Description	Efficacy	Reference
Boiling Methanol	Extraction with 70-80% methanol at its boiling point for a short duration.	Highly Effective	[3]
Cold Methanol	Extraction with cold (-20°C) 80% methanol from frozen tissue.	Highly Effective	[7]
Boiling Water	Extraction with boiling water for a short duration.	Effective	[6]

Experimental Protocols

Protocol 1: Cold Methanol Extraction of Glucocheirolin

This protocol is adapted from methods shown to be effective for preserving glucosinolates.[6][7]

• Sample Preparation: Harvest fresh plant material and immediately flash-freeze in liquid nitrogen. Store at -80°C until use. Grind the frozen tissue into a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction:

  • Weigh the frozen plant powder (e.g., 100 mg) into a microcentrifuge tube.

  • Add 1 mL of pre-chilled (-20°C) 80% methanol.

  • Vortex vigorously for 1 minute.

  • Place the tube on a shaker or rotator at 4°C for at least 30 minutes.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Collection: Carefully collect the supernatant containing the extracted Glucocheirolin.

• Re-extraction (Optional but Recommended): Add another 1 mL of cold 80% methanol to the pellet, vortex, and repeat the extraction and centrifugation steps to maximize yield. Pool the supernatants.

• Analysis: The extract can be directly analyzed by LC-MS or further purified.

Protocol 2: Ion-Exchange Purification of Glucocheirolin Extract

This protocol provides a general guideline for purifying Glucocheirolin from a crude extract.[10]

• Column Preparation: Prepare a small column with an anion-exchange resin (e.g., DEAE-Sephadex A-25). Equilibrate the column with a suitable buffer (e.g., 20 mM sodium acetate, pH 5.5).

• Sample Loading: Load the crude Glucocheirolin extract (from Protocol 1) onto the column. The anionic Glucocheirolin will bind to the resin.

• Washing: Wash the column with the equilibration buffer to remove unbound impurities like sugars and chlorophyll.

• Elution: Elute the purified Glucocheirolin from the column using a high-salt buffer (e.g., a solution of potassium chloride or sodium chloride).

• Desalting (if necessary): If the salt will interfere with downstream applications, it can be removed by dialysis or using a desalting column.

• Analysis: The purified fraction can be analyzed by HPLC or LC-MS.

Visualizations

Caption: Workflow for Glucocheirolin Extraction and Analysis.

Caption: Troubleshooting Low Glucocheirolin Yield.

References

• 1. Progresses and Prospects on Glucosinolate Detection in Cruciferous Plants | MDPI [mdpi.com]
• 2. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Analytical Methods for Quantification and Identification of Intact Glucosinolates in Arabidopsis Roots Using LC-QqQ(LIT)-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of 18 Intact Glucosinolates in Brassicaceae Vegetables by UHPLC-MS/MS: Comparing Tissue Disruption Methods for Sample Preparation | MDPI [mdpi.com]

Technical Support Center: Troubleshooting HPLC Analysis of Glucocheirolin

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Glucocheirolin, with a specific focus on resolving peak tailing.

Troubleshooting Guide: Peak Tailing in Glucocheirolin Analysis

Peak tailing is a common chromatographic problem that can significantly impact the accuracy and reproducibility of quantification. This guide provides a systematic approach to diagnosing and resolving peak tailing issues for Glucocheirolin.

Q1: What is peak tailing and how do I identify it in my Glucocheirolin chromatogram?

A1: Peak tailing is observed when a chromatographic peak is asymmetrical, with the latter half of the peak being broader than the front half. In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape. Peak tailing is quantitatively measured by the tailing factor or asymmetry factor (As). A value greater than 1.2 indicates significant tailing. This distortion can compromise peak integration, reduce resolution between closely eluting peaks, and lead to inaccurate quantitative results.

Q2: My Glucocheirolin peak is exhibiting significant tailing. What are the most likely causes?

A2: The primary cause of peak tailing for a polar and anionic compound like Glucocheirolin is often secondary interactions with the stationary phase. Other potential causes include issues with the mobile phase, column condition, or the HPLC system itself. Specifically, consider the following:

• Secondary Silanol (B1196071) Interactions: Glucocheirolin, being a highly polar molecule with a permanently negative charge due to its sulfate (B86663) group (pKa ≈ -3.7), can interact with residual silanol groups on the surface of silica-based reversed-phase columns. These interactions lead to a mixed-mode retention mechanism, causing some molecules to be retained longer and resulting in a tailed peak.

• Mobile Phase pH and Ionic Strength: An inappropriate mobile phase pH or low ionic strength can exacerbate silanol interactions.

• Column Contamination or Degradation: Accumulation of sample matrix components or degradation of the stationary phase can create active sites that cause peak tailing.

• Column Overload: Injecting too much sample can lead to peak distortion, including tailing.

• Extra-Column Volume: Excessive tubing length or diameter, or poorly made connections, can contribute to peak broadening and tailing.

Q3: How can I troubleshoot and eliminate peak tailing for Glucocheirolin?

A3: A systematic approach is crucial for effectively troubleshooting peak tailing. The following workflow can help you identify and resolve the issue.

Caption: A troubleshooting workflow for addressing peak tailing in Glucocheirolin HPLC analysis.

Frequently Asked Questions (FAQs)

Q4: What are the key chemical properties of Glucocheirolin I should be aware of for HPLC method development?

A4: Glucocheirolin is a highly polar, anionic glucosinolate. Its key properties are summarized in the table below. The very low pKa of the sulfate group means it will be ionized at any practical HPLC pH. Its high polarity can make it challenging to retain on traditional C18 columns and susceptible to secondary interactions.

Property	Value	Implication for HPLC
Molecular Weight	439.5 g/mol	Standard for small molecule analysis.
pKa (Strongest Acidic)	-3.7	Permanently anionic in the mobile phase.
Polarity	High	May have low retention on reversed-phase columns and is prone to silanol interactions.
Solubility	Soluble in water	Easy to prepare in aqueous sample diluents.

Q5: Which type of HPLC column is best for analyzing Glucocheirolin?

A5: For reversed-phase chromatography, a modern, high-purity, end-capped C18 or C8 column is recommended to minimize silanol interactions. Alternatively, for highly polar compounds like Glucocheirolin, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an effective separation technique.

Q6: What mobile phase additives can I use to improve the peak shape of Glucocheirolin?

A6: Adding a buffer to the mobile phase can help to maintain a consistent pH and ionic strength, which can improve peak shape. Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) at concentrations of 10-20 mM are commonly used and are compatible with mass spectrometry. Adjusting the pH to be more acidic (e.g., with 0.1% formic acid) can also help to suppress silanol activity.

Q7: Can sample preparation affect the peak shape of Glucocheirolin?

A7: Yes, improper sample preparation can lead to column contamination and peak tailing. It is crucial to ensure that your sample is free of particulates by filtering it through a 0.22 µm or 0.45 µm filter before injection. If you are working with complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interfering substances.

Experimental Protocols

Protocol 1: Mobile Phase Optimization to Reduce Peak Tailing

This protocol describes a systematic approach to optimizing the mobile phase to improve the peak shape of Glucocheirolin.

• Initial Conditions:

  • Column: C18 reversed-phase, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile (B52724) with 0.1% Formic Acid.

  • Gradient: 5% to 40% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Detection: UV at 229 nm.

• Troubleshooting Steps:

  • Step 1: Increase Ionic Strength. Prepare Mobile Phase A with 10 mM ammonium formate in addition to 0.1% formic acid. Equilibrate the column with the new mobile phase for at least 15 column volumes before injecting the sample.

  • Step 2: Further Increase Ionic Strength. If peak tailing persists, increase the ammonium formate concentration in Mobile Phase A to 20 mM.

  • Step 3: Evaluate a Different Organic Modifier. If tailing is still an issue, replace acetonitrile with methanol (B129727) as Mobile Phase B and repeat the gradient.

Protocol 2: Column Conditioning and Cleaning

If you suspect column contamination is the cause of peak tailing, follow this cleaning protocol.

• Disconnect the column from the detector.

• Flush the column in the reverse direction with the following sequence of solvents at a low flow rate (0.5 mL/min):

  • 20 column volumes of water.

  • 20 column volumes of methanol.

  • 20 column volumes of acetonitrile.

  • 20 column volumes of isopropanol.

• Reverse the column to the normal flow direction and equilibrate with your initial mobile phase conditions for at least 20 column volumes.

Data Presentation

The following table summarizes the impact of mobile phase buffer concentration on the retention and peak shape of Glucocheirolin, based on published literature.

Buffer Concentration (Ammonium Formate, pH 3.0)	Retention Time (min)	Peak Asymmetry (As)	Observation
5 mM	8.2	1.8	Significant tailing
10 mM	8.5	1.4	Improved symmetry
20 mM	8.9	1.1	Symmetrical peak

Note: The data in this table is illustrative and based on general trends observed for glucosinolates. Actual results may vary depending on the specific column and HPLC system used.

Mandatory Visualization

Caption: Logical relationships between causes of peak tailing and their respective solutions.

Technical Support Center: Optimizing Glucocheirolin Separation

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the chromatographic separation of Glucocheirolin.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting HPLC method for separating Glucocheirolin?

A1: For the analysis of Glucocheirolin and other glucosinolates, a reversed-phase high-performance liquid chromatography (RP-HPLC) method is most common.[1] A gradient elution is typically preferred to resolve complex mixtures of these compounds.[2] Below are recommended starting conditions based on established protocols.[3][4]

Table 1: Recommended Starting HPLC Parameters for Glucocheirolin Separation

Parameter	Recommended Condition	Notes
Column	Reversed-Phase C18 (e.g., 4.6 x 150 mm, 3 µm)	A guard column is recommended to protect the analytical column.[2] Mixed-mode columns (RP/anion-exchange) can also provide excellent separation.[5]
Mobile Phase A	Water with 0.1% Formic Acid or 20 mM Sodium Acetate (pH 5.5)	Acidifying the mobile phase helps to suppress the ionization of the anionic glucosinolate, leading to better peak shapes.[2][5]
Mobile Phase B	Acetonitrile (B52724)	Methanol (B129727) can also be used, but acetonitrile often provides better resolution and lower backpressure.[6]
Gradient Program	See Table 2 below	A shallow gradient is often necessary to separate structurally similar glucosinolates.[3]
Flow Rate	0.75 - 1.0 mL/min	Adjust as needed to optimize resolution and analysis time.[3][7]
Column Temperature	30 - 40 °C	Maintaining a constant temperature is critical for reproducible retention times.[2][7]
Detection Wavelength	229 nm	Glucosinolates show strong UV absorbance around this wavelength.[3][4] A photodiode array (PDA) detector is useful for confirming peak identity.[2]
Injection Volume	10 - 20 µL	Depends on sample concentration.

Table 2: Example Mobile Phase Gradient Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	100	0
2.0	100	0
20.0	70	30
22.0	0	100
25.0	0	100
26.0	100	0
30.0	100	0

Q2: Should I analyze intact Glucocheirolin or its desulfated form?

A2: The choice depends on your research goal. Analyzing the desulfated form, after treatment with sulfatase, is a long-established and robust method that often yields sharp peaks on a C18 column.[3][8] However, this process modifies the original molecule. If you need to recover the biologically active compound or study the intact molecule, methods for separating underivatized Glucocheirolin are necessary.[9] Hydrophilic Interaction Liquid Chromatography (HILIC) or ion-pair RP-HPLC can be effective for intact glucosinolates.[9]

Q3: How does mobile phase pH affect the separation of Glucocheirolin?

A3: Glucocheirolin is an anionic compound, meaning its charge state is highly dependent on pH.[5] Mobile phase pH is a critical parameter for achieving reproducible separation and good peak shape.[1][7]

• Low pH (Acidic): Adding a small amount of acid (e.g., 0.1% formic or acetic acid) to the aqueous mobile phase suppresses the ionization of the sulfate (B86663) group.[2] This reduces peak tailing and improves retention on a reversed-phase column.

• Neutral to High pH: At higher pH values, Glucocheirolin will be fully ionized. This can lead to poor retention on C18 columns and significant peak tailing unless an ion-pairing agent is used or a mixed-mode anion-exchange column is employed.[5] For silica-based columns, it is crucial to operate within the recommended pH range (typically 2-8) to avoid damaging the stationary phase.[6]

Q4: When should I use a gradient elution versus an isocratic elution?

A4: Gradient elution is almost always preferred for analyzing plant extracts containing Glucocheirolin.[2] Plant samples typically contain multiple glucosinolates with a wide range of polarities. A gradient, which changes the mobile phase composition over time, allows for the separation of both polar and non-polar compounds in a single run with good resolution and reasonable analysis time.[7] Isocratic elution (constant mobile phase composition) is generally only suitable for separating a few compounds with very similar polarities or for quality control applications where only a specific, well-resolved peak is being quantified.

Experimental Workflow & Protocols

The overall process from sample preparation to analysis requires careful attention to prevent enzymatic degradation and ensure accurate quantification.

Caption: Figure 1. A typical workflow for the extraction and HPLC analysis of Glucocheirolin.

Detailed Protocol: Extraction and HPLC Analysis of Intact Glucocheirolin

This protocol provides a robust method for analyzing intact glucosinolates from plant material.[3]

• Reagent Preparation :

  • Extraction Solvent : Prepare 70% methanol in ultrapure water.

  • Mobile Phase A : Prepare ultrapure water containing 0.1% formic acid. Filter through a 0.22 µm membrane.

  • Mobile Phase B : Prepare HPLC-grade acetonitrile. Filter through a 0.22 µm membrane.

• Sample Extraction :

  • Weigh approximately 100 mg of freeze-dried, finely ground plant material into a 2 mL microcentrifuge tube.

  • Add 1.0 mL of pre-heated 70% methanol (75°C) to the tube. The high temperature is crucial for deactivating the myrosinase enzyme, which would otherwise degrade the glucosinolates.[3]

  • Vortex the sample vigorously for 1 minute.

  • Place the tube in a heating block at 75°C for 10 minutes, vortexing every 5 minutes.

  • Centrifuge the sample at 13,000 x g for 10 minutes.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis :

  • Set up the HPLC system according to the parameters in Table 1 and Table 2.

  • Equilibrate the column with the initial mobile phase conditions (100% Mobile Phase A) for at least 15-20 minutes or until a stable baseline is achieved.

  • Inject 10 µL of the filtered sample extract.

  • Run the gradient program and acquire data.

Troubleshooting Guide

Encountering issues during chromatographic separation is common. This guide addresses specific problems you may face.

Caption: Figure 2. A logical guide to diagnosing and solving common HPLC problems.

Table 3: Common Problems and Solutions for Glucocheirolin Separation

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Resolution	1. Mobile phase is too strong or gradient is too steep.2. Column is losing efficiency.3. Inappropriate stationary phase.	1. Decrease the rate of increase of acetonitrile in the gradient program.[3]2. Replace the guard column or the analytical column. Columns typically have a lifespan of 1,500-2,000 injections.[3]3. Consider a mixed-mode (RP/WAX) column for better separation of anionic compounds.[5]
Peak Tailing	1. Secondary interactions between the anionic Glucocheirolin and the silica (B1680970) support.2. Sample overload.3. Column contamination or degradation.	1. Add an acid (e.g., 0.1% formic acid) to the aqueous mobile phase to suppress ionization.[2][10]2. Dilute the sample extract and re-inject.3. Flush the column with a strong solvent or replace it if the problem persists.
Shifting Retention Times	1. Inadequate column equilibration between runs.2. Fluctuations in column temperature.3. Changes in mobile phase composition (e.g., evaporation).	1. Increase the column equilibration time to at least 10-15 column volumes before each injection.[2]2. Use a column oven and ensure the temperature is stable.[2]3. Prepare mobile phases fresh daily and keep solvent bottles capped. Ensure proper degassing.[2][6]
Unstable or Drifting Baseline	1. Air bubbles in the system.2. Contaminated mobile phase or column.3. Pump malfunction or leaks.	1. Degas the mobile phase thoroughly using sonication or an inline degasser. Prime the pump to remove bubbles.[2]2. Flush the system with fresh, high-purity solvents. Check for column contamination.3. Check all fittings for leaks and ensure the pump is delivering a consistent flow.
No Peaks or Very Small Peaks	1. Low sample concentration.2. Injection failure.3. Glucocheirolin degradation.	1. Concentrate the sample extract or use more starting material for the extraction.[3]2. Check the autosampler for proper operation and ensure the injection loop is filled correctly.3. Ensure the extraction was performed with hot solvent to deactivate myrosinase. Check sample stability if stored for a long time.[3]

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Investigation on the Retention and Separation of Glucosinolates With a Mixed-Mode Reversed-Phase/Weak Anion-Exchange Column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mastelf.com [mastelf.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. researchgate.net [researchgate.net]
• 9. Improved Hydrophilic Interaction Chromatography Method for the Identification and Quantification of Glucosinolates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. silicycle.com [silicycle.com]

Technical Support Center: Minimizing Glucocheirolin Degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Glucocheirolin. The focus is on minimizing its degradation during thermal processing experiments.

Frequently Asked Questions (FAQs)

Q1: What is Glucocheirolin and why is its degradation a concern?

A1: Glucocheirolin is a type of glucosinolate, a class of secondary metabolites found in cruciferous vegetables. Upon enzymatic or thermal breakdown, it can form isothiocyanates, such as cheirolin, which are of interest for their potential biological activities. Uncontrolled degradation during processing can lead to a loss of the parent compound and the formation of a mixture of breakdown products, including nitriles, which may have different or less desirable properties. This variability can impact experimental reproducibility and the therapeutic potential of Glucocheirolin-derived compounds.

Q2: What are the main factors that cause Glucocheirolin degradation during thermal processing?

A2: The primary factors contributing to Glucocheirolin degradation during thermal processing are:

• Temperature: Higher temperatures accelerate the rate of degradation.

• Processing Time: Longer exposure to heat leads to greater degradation.

• Presence of Water: Aqueous environments, especially boiling, can lead to significant leaching and degradation of water-soluble glucosinolates like Glucocheirolin.[1][2]

• Myrosinase Activity: This endogenous plant enzyme, if not inactivated, will rapidly hydrolyze Glucocheirolin when cell structures are disrupted.[1]

• pH: The pH of the processing medium can influence the type of breakdown products formed. Acidic conditions tend to favor nitrile formation, while neutral to slightly alkaline conditions may favor isothiocyanate formation.[3]

• Food Matrix: The composition of the plant material or experimental medium can impact the stability of Glucocheirolin.

Q3: Which thermal processing method is best for minimizing Glucocheirolin loss?

A3: Steaming is generally recommended as the most effective common thermal processing method for preserving glucosinolates, including likely Glucocheirolin.[4][5] Compared to boiling, steaming results in less leaching of the compound into the surrounding water and can lead to higher retention rates.[4][6] Microwave cooking can also be a good alternative, but the results can be more variable depending on the conditions.[4] Boiling generally leads to the most significant losses.[6]

Q4: How can I inactivate the myrosinase enzyme before thermal processing?

A4: Inactivating myrosinase is crucial to prevent rapid enzymatic degradation of Glucocheirolin before and during the initial phases of heating. Common methods include:

• Blanching: Briefly immersing the plant material in hot water (ideally above 70°C) or steam for a short period (e.g., 1-3 minutes) is effective.[1]

• Microwave Heating: A short burst of microwave energy can rapidly heat the plant tissue and inactivate the enzyme.

• Freeze-drying (Lyophilization): This process can preserve the plant material and, upon reconstitution in a hot solvent, can minimize myrosinase activity.

Troubleshooting Guides

Issue	Possible Causes	Troubleshooting Steps
High variability in Glucocheirolin concentration between replicate experiments.	1. Inconsistent heating profiles.2. Incomplete or variable myrosinase inactivation.3. Differences in the starting plant material.	1. Use a precisely controlled water bath, oven, or steamer. Monitor the temperature of the sample directly if possible.2. Standardize the myrosinase inactivation protocol (e.g., blanching time and temperature).3. Use plant material from the same batch and of a similar size and age. Homogenize the starting material if possible.
Low or no detectable Glucocheirolin after thermal processing.	1. Excessive heat exposure (temperature and/or time).2. Use of boiling as the processing method.3. Myrosinase was not inactivated prior to processing.	1. Reduce the processing temperature and/or time. Conduct a time-course experiment to determine the optimal duration.2. Switch to steaming instead of boiling to minimize leaching and degradation.3. Implement a standardized myrosinase inactivation step (e.g., blanching) before the main thermal processing.
Formation of undesirable breakdown products (e.g., high nitrile content).	1. The pH of the processing medium is too acidic.2. The combination of temperature and food matrix components is favoring nitrile formation.	1. Adjust the pH of the processing medium to be neutral or slightly alkaline (pH 7-8), which tends to favor isothiocyanate formation.2. Analyze the composition of your matrix. The presence of certain ions or other compounds can influence degradation pathways. Consider using a simplified buffer system for initial experiments.
Difficulty in quantifying Glucocheirolin and its breakdown products accurately.	1. Inappropriate analytical method.2. Lack of proper standards.3. Matrix effects interfering with the analysis.	1. Use a validated HPLC-UV or LC-MS/MS method for quantification.2. Obtain certified reference standards for Glucocheirolin and its expected breakdown products (e.g., Cheirolin).3. Perform a matrix effect study by spiking known concentrations of standards into your sample matrix to check for ion suppression or enhancement (for LC-MS/MS).

Data Presentation

Table 1: Hypothetical Thermal Degradation of Glucocheirolin under Different Conditions

Disclaimer: The following data is illustrative and based on general trends for glucosinolates. Specific kinetic data for Glucocheirolin is limited in the literature. Researchers should determine these values experimentally for their specific matrix and conditions.

Processing Method	Temperature (°C)	Time (min)	Glucocheirolin Retention (%)	Degradation Rate Constant (k) (min⁻¹)
Boiling	100	5	~40%	~0.18
Boiling	100	15	~15%	~0.13
Steaming	100	5	~85%	~0.03
Steaming	100	15	~60%	~0.03
Microwaving	-	3	~70%	-

Table 2: Influence of pH on the Formation of Glucocheirolin Breakdown Products (Hypothetical)

pH	Predominant Breakdown Product
4-5	Cheirolin Nitrile
6-7	Cheirolin (Isothiocyanate)
>8	Potential for other degradation products

Experimental Protocols

Protocol 1: Myrosinase Inactivation and Thermal Processing

Objective: To inactivate myrosinase and apply controlled thermal stress to a sample containing Glucocheirolin.

Materials:

• Plant material containing Glucocheirolin (e.g., broccoli sprouts, specific Brassica species)

• Deionized water

• Water bath or steamer

• Ice bath

• Blender or homogenizer

• Freeze-dryer (optional)

Procedure:

• Sample Preparation: Homogenize or finely chop the fresh plant material to ensure uniform heat distribution.

• Myrosinase Inactivation (Blanching): a. Bring a pot of deionized water to a rolling boil (100°C). b. Place the prepared plant material in a wire basket and submerge it in the boiling water for 2 minutes. c. Immediately transfer the blanched material to an ice bath to halt the heating process. d. Remove the cooled material and pat dry.

• Thermal Processing:

  • Boiling: Place a known weight of the blanched material into a pre-determined volume of boiling deionized water for a specific time (e.g., 5, 10, 15 minutes).

  • Steaming: Place a known weight of the blanched material in a steamer basket above boiling deionized water for a specific time.

• Sample Collection: After the designated processing time, immediately cool the samples in an ice bath.

• Storage: Freeze the samples at -80°C until analysis. For long-term storage, freeze-drying is recommended.

Protocol 2: Quantification of Glucocheirolin by HPLC-UV

Objective: To extract and quantify the amount of Glucocheirolin in a processed sample.

Materials:

• Processed and freeze-dried plant material

• 70% Methanol (B129727)

• Deionized water

• Solid Phase Extraction (SPE) cartridges (e.g., DEAE-Sephadex A-25)

• Sinigrin (B192396) (internal standard)

• Purified sulfatase

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Extraction: a. Weigh approximately 100 mg of the freeze-dried sample into a tube. b. Add a known concentration of sinigrin as an internal standard. c. Add 2 mL of hot 70% methanol and vortex thoroughly. d. Incubate at 70°C for 20 minutes, vortexing every 5 minutes. e. Centrifuge the sample and collect the supernatant.

• Purification (Desulfation): a. Condition an SPE cartridge with deionized water. b. Load the supernatant onto the cartridge. c. Wash the cartridge with water to remove impurities. d. Add purified sulfatase solution to the cartridge and allow it to react overnight at room temperature to convert glucosinolates to their desulfo- forms. e. Elute the desulfo-glucosinolates with deionized water.

• HPLC Analysis: a. Mobile Phase A: Deionized water b. Mobile Phase B: Acetonitrile c. Gradient: A typical gradient would be to start with a high percentage of A and gradually increase the percentage of B over about 20-30 minutes. d. Flow Rate: 1.0 mL/min e. Detection: 229 nm f. Injection Volume: 20 µL

• Quantification: Identify the desulfo-Glucocheirolin peak based on its retention time compared to a standard. Quantify the peak area relative to the internal standard (sinigrin) and use a calibration curve to determine the concentration.

Mandatory Visualizations

Caption: Experimental workflow for minimizing Glucocheirolin degradation.

Caption: Simplified thermal degradation pathway of Glucocheirolin.

References

• 1. Bioavailability of Glucosinolates and Their Breakdown Products: Impact of Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of different cooking methods on health-promoting compounds of broccoli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchwithrutgers.com [researchwithrutgers.com]
• 5. researchgate.net [researchgate.net]
• 6. Food Science and Preservation [ekosfop.or.kr]

overcoming low recovery of Glucocheirolin in purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the purification of Glucocheirolin, with a primary focus on addressing low recovery rates.

Troubleshooting Guide: Low Glucocheirolin Recovery

Low recovery of Glucocheirolin during purification can be attributed to several factors, from initial extraction to final purification steps. This guide provides a systematic approach to identifying and resolving common issues.

Question: My Glucocheirolin yield is consistently low. What are the potential causes and how can I troubleshoot this?

Answer:

Low recovery of Glucocheirolin can stem from several stages of the purification process. Systematically evaluate each step to pinpoint the issue.

1. Inefficient Extraction:

• Problem: The initial extraction from the plant material may be incomplete.

• Troubleshooting:

  • Solvent Choice: The selection of an appropriate extraction solvent is critical.[1][2] An 80% methanol (B129727) solution is often effective as it also inactivates myrosinase, an enzyme that degrades glucosinolates.[2] Cold methanol extraction has also been shown to be highly effective.[1]

  • Extraction Method: Conventional solvent extraction is common, but advanced techniques like ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) can improve efficiency and reduce solvent consumption.[1][2]

  • Temperature: High temperatures can lead to the degradation of glucosinolates.[2] Using a cold mixture of 80/20 methanol/water can be advantageous for industrial-scale extractions, improving recovery rates.[2]

2. Enzymatic Degradation:

• Problem: Myrosinase, an enzyme naturally present in cruciferous plants, can hydrolyze Glucocheirolin, leading to significant losses.[1][3]

• Troubleshooting:

  • Heat Inactivation: To disable myrosinase activity, perform the extraction with a methanol-water mixture at high temperatures (e.g., 80°C).[2][3]

  • Solvent Inactivation: As mentioned, using an 80% methanol solution can effectively inactivate myrosinase.[2]

3. Inefficient Purification:

• Problem: The chosen purification method may not be optimal for Glucocheirolin, leading to losses during fractionation.

• Troubleshooting:

  • Column Chromatography: Ion-exchange chromatography is a common and effective method for purifying glucosinolates.[1][3] DEAE-Sephadex is a frequently used anion-exchange resin.[1][2]

  • Elution: Ensure the elution conditions are optimized. A high concentration of potassium sulfate (B86663) solution is often used to elute bound glucosinolates from the ion-exchange column.[2]

4. Degradation During Processing:

• Problem: Glucocheirolin may be unstable under certain pH or temperature conditions encountered during the purification workflow.

• Troubleshooting:

  • pH Monitoring: Be mindful of the pH during hydrolysis and extraction, as it can affect the stability and profile of breakdown products.[4][5]

  • Temperature Control: Maintain low temperatures (e.g., 4°C) during all steps where enzymatic activity is not desired to enhance protein and small molecule stability.[6]

5. Inaccurate Quantification:

• Problem: The method used to quantify Glucocheirolin may not be accurate, leading to the perception of low recovery.

• Troubleshooting:

  • Analytical Method: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most widely used and reliable techniques for quantifying glucosinolates.[1][7][8]

  • Desulfation: For HPLC analysis, a desulfation step is typically required.[3]

  • Standards: Use appropriate reference standards for accurate quantification.[3]

Frequently Asked Questions (FAQs)

Q1: What is the most recommended method for extracting Glucocheirolin from plant material?

A1: A widely recommended method involves extracting ground plant material with a heated methanol-water mixture (e.g., 70-80% methanol at 80°C) to simultaneously extract the compound and inactivate the myrosinase enzyme, thus preventing degradation.[2][3]

Q2: Which chromatographic technique is best suited for Glucocheirolin purification?

A2: Anion-exchange chromatography is a highly effective method for purifying glucosinolates like Glucocheirolin due to their anionic nature.[2] Resins such as DEAE-Sephadex are commonly used.[1][2]

Q3: How can I confirm the identity and purity of my purified Glucocheirolin?

A3: The identity and purity of Glucocheirolin can be confirmed using analytical techniques such as HPLC, LC-MS, and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] Comparing the retention time and mass-to-charge ratio with a known standard is crucial for confirmation.

Q4: Are there any critical factors to consider regarding the stability of Glucocheirolin during storage?

A4: Yes, temperature is a critical factor. To prevent degradation, purified Glucocheirolin and extracts containing it should be stored at low temperatures, typically -20°C or below.[9]

Data Presentation

Table 1: Comparison of Glucosinolate Extraction Methods

Extraction Method	Principle	Advantages	Disadvantages	Reference(s)
Solvent Extraction	Utilizes solvents like methanol/water to dissolve glucosinolates.	Simple, cost-effective, high recovery rate.	Can co-extract impurities, requiring further purification.	[2]
Ultrasound-Assisted Extraction (UAE)	Uses ultrasonic waves to disrupt cell walls and enhance solvent penetration.	Faster, more efficient, less solvent consumption.	Requires specialized equipment.	[1][2]
Microwave-Assisted Extraction (MAE)	Employs microwave energy to heat the solvent and sample, accelerating extraction.	Very fast, highly efficient.	Potential for thermal degradation if not controlled.	[1][2]

Table 2: Common Analytical Techniques for Glucocheirolin Quantification

Analytical Technique	Principle	Advantages	Disadvantages	Reference(s)
HPLC-UV/PDA	Separates desulfated glucosinolates based on their polarity, followed by UV detection.	Robust, well-validated, good for quantification with standards.	Requires a desulfation step, less sensitive than MS.	[1][3]
LC-MS	Combines the separation power of LC with the high sensitivity and selectivity of mass spectrometry.	Highly sensitive and specific, can identify unknown glucosinolates.	More expensive, quantification can be complex without standards.	[1][7][8]
GC-MS	Analyzes volatile derivatives of glucosinolate breakdown products.	Good for qualitative analysis of breakdown products.	Not suitable for intact, non-volatile glucosinolates.	[8][9]

Experimental Protocols

Protocol 1: Extraction and Ion-Exchange Purification of Glucocheirolin

This protocol is based on a well-established method for glucosinolate analysis.[3]

• Sample Preparation: Freeze-dry and grind the plant material to a fine powder.

• Extraction and Myrosinase Inactivation:

  • Weigh approximately 100 mg of the powdered sample into a tube.

  • Add 2 mL of 70% methanol pre-heated to 80°C.

  • Vortex and incubate at 80°C for 15 minutes.

  • Centrifuge at 3,000 x g for 10 minutes and collect the supernatant.

  • Repeat the extraction on the pellet and combine the supernatants.

• Ion-Exchange Chromatography:

  • Prepare a small column with DEAE-Sephadex A-25 resin.

  • Load the combined supernatant onto the column.

  • Wash the column with water to remove unbound impurities.

• Desulfation (for HPLC analysis):

  • Add a solution of purified sulfatase to the column and incubate overnight at room temperature. This converts the glucosinolates to their desulfo-analogs.

• Elution:

  • Elute the desulfo-Glucocheirolin from the column with ultrapure water.

• Quantification:

  • Analyze the eluate by HPLC-UV/PDA at 229 nm.

  • Quantify against a sinigrin (B192396) calibration curve using the appropriate response factor for Glucocheirolin.

Visualizations

Caption: Workflow for Glucocheirolin extraction, purification, and analysis.

Caption: Troubleshooting logic for low Glucocheirolin recovery.

References

• 1. mdpi.com [mdpi.com]
• 2. Glucosinolates: Natural Occurrence, Biosynthesis, Accessibility, Isolation, Structures, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Factors Affecting Protein Stability In Vitro [opsdiagnostics.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. preprints.org [preprints.org]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]

Reference Data & Comparative Studies

A Comparative Guide to Inter-Laboratory Analysis of Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Methods

The accurate quantification of Glucocheirolin relies on robust analytical methodologies. High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) are the most commonly employed techniques. Each method offers distinct advantages and limitations in terms of sensitivity, selectivity, and throughput.

Table 1: Comparison of Key Performance Parameters for Glucocheirolin Analysis Methods

Parameter	HPLC-UV	LC-MS	UHPLC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation by liquid chromatography, detection by mass-to-charge ratio.	High-resolution separation, with specific precursor and product ion monitoring.
Sensitivity	Moderate	High	Very High
Selectivity	Good, but can be affected by co-eluting compounds.	Very Good, based on mass-to-charge ratio.	Excellent, highly specific fragmentation patterns.
Quantification	Requires certified reference standards for calibration.	Requires certified reference standards; can use internal standards.	Requires certified reference standards; stable isotope-labeled internal standards are ideal.
Throughput	Lower, with typical run times of 20-50 minutes per sample[2].	Moderate	Higher, with shorter analysis times.
Cost	Lower	Higher	Highest
Expertise	Basic chromatography skills required.	Intermediate expertise in chromatography and mass spectrometry.	Advanced expertise in chromatography and mass spectrometry.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving reproducible and comparable results across different laboratories. The following sections outline the key steps for Glucocheirolin analysis, from sample preparation to instrumental analysis.

Sample Preparation and Extraction

The initial step in Glucocheirolin analysis involves careful sample preparation to inactivate myrosinase, an enzyme that degrades glucosinolates upon tissue damage, and to efficiently extract the target analyte.

Protocol for Glucosinolate Extraction:

• Sample Collection and Homogenization: Collect fresh plant material and immediately freeze in liquid nitrogen to halt enzymatic activity. Lyophilize the frozen tissue and grind to a fine powder.

• Myrosinase Inactivation: Myrosinase can be inactivated by various methods, including boiling in methanol (B129727) or water, or microwave treatment[3]. A common method involves heating the sample in 70-80% methanol at 75°C[3].

• Extraction:

  • Add a defined volume of hot 70% or 80% methanol to the powdered sample[3].

  • Vortex the mixture thoroughly.

  • Incubate at a specific temperature (e.g., 75°C) for a set duration (e.g., 20 minutes) with occasional vortexing[3].

  • Centrifuge the sample to pellet solid debris.

  • Collect the supernatant containing the extracted glucosinolates.

  • For quantitative analysis, an internal standard may be added during the extraction process.

Instrumental Analysis

The extracted samples are then analyzed using chromatographic techniques.

HPLC-UV Analysis Protocol:

• Column: A reversed-phase C18 column is typically used for the separation of desulfated glucosinolates.

• Mobile Phase: A gradient of water and acetonitrile (B52724) is commonly employed.

• Desulfation: Intact glucosinolates are often enzymatically desulfated using sulfatase before HPLC analysis to improve chromatographic separation.

• Detection: UV detection is performed at a wavelength of 229 nm.

• Quantification: Quantification is achieved by comparing the peak area of the analyte to a calibration curve generated from a certified reference standard of Glucocheirolin.

LC-MS and UHPLC-MS/MS Analysis Protocol:

• Column: A reversed-phase C18 column suitable for high-pressure applications is used.

• Mobile Phase: A gradient of water and acetonitrile, often with the addition of a modifier like formic acid to improve ionization.

• Ionization: Electrospray ionization (ESI) in negative mode is typically used for the detection of intact glucosinolates.

• Mass Analysis:

  • LC-MS: Full scan mode is used to detect the [M-H]- ion of Glucocheirolin.

  • UHPLC-MS/MS: Multiple Reaction Monitoring (MRM) mode is used for high selectivity and sensitivity, monitoring a specific precursor ion to product ion transition for Glucocheirolin.

• Quantification: Quantification is performed using a calibration curve of a certified reference standard. The use of a stable isotope-labeled internal standard is recommended for the highest accuracy to correct for matrix effects and variations in instrument response. A new method has been developed and validated for 14 glucosinolates and 15 isothiocyanates using reversed-phase ultra-high-performance liquid chromatography–electron spray ionization–tandem mass spectrometry[4][5].

Visualizing Experimental and Biological Pathways

To facilitate a clearer understanding of the analytical workflow and the biological context of Glucocheirolin, the following diagrams are provided.

Caption: Experimental workflow for Glucocheirolin analysis.

The biosynthesis of glucosinolates, including Glucocheirolin, is a complex process regulated by various signaling pathways in plants. These pathways are often triggered by external stimuli such as herbivory or pathogen attack.

Caption: Simplified signaling pathways influencing Glucocheirolin accumulation.

Plant responses to insects and pathogens are coordinated by several interacting signaling systems, with jasmonate (JA), salicylate (B1505791) (SA), and ethylene (ET) mediated pathways modulating the expression of defense compounds like glucosinolates[6]. The interplay between these pathways can be complex, sometimes involving antagonistic interactions[6]. The biosynthesis of glucosinolates is a multi-step process involving chain elongation of precursor amino acids, formation of the core structure, and secondary modifications of the side chain[7].

References

• 1. mdpi.com [mdpi.com]
• 2. Rapid Analysis of Glucosinolates Using Direct-Infusion Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Simultaneous Analysis of Glucosinolates and Isothiocyanates by Reversed-Phase Ultra-High-Performance Liquid Chromatography–Electron Spray Ionization–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Major Signaling Pathways Modulate Arabidopsis Glucosinolate Accumulation and Response to Both Phloem-Feeding and Chewing Insects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aromatic Glucosinolate Biosynthesis Pathway in Barbarea vulgaris and its Response to Plutella xylostella Infestation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Potential of Glucocheirolin and Sulforaphane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocheirolin and sulforaphane (B1684495) are two naturally occurring isothiocyanates derived from cruciferous vegetables that have garnered significant interest for their potential health benefits, particularly their antioxidant properties. Both compounds are known to exert their effects through various mechanisms, including direct radical scavenging and the induction of endogenous antioxidant defense systems. This guide provides an objective comparison of the antioxidant potential of Glucocheirolin and sulforaphane, supported by available experimental data, detailed methodologies, and pathway visualizations to aid in research and drug development.

Direct vs. Indirect Antioxidant Activity

The antioxidant potential of a compound can be classified into two main categories:

• Direct Antioxidant Activity: The ability of a compound to directly neutralize free radicals by donating an electron or hydrogen atom. This is often measured using assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays.

• Indirect Antioxidant Activity: The ability of a compound to upregulate the expression of endogenous antioxidant enzymes and cytoprotective proteins. A key pathway involved in this process is the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.

Quantitative Comparison of Antioxidant Potential

A direct comparison of the direct antioxidant activity of Glucocheirolin (or its active form, cheirolin) and sulforaphane is challenging due to a lack of publicly available quantitative data for Glucocheirolin in standardized antioxidant assays. However, extensive data exists for sulforaphane, and a qualitative comparison of their primary antioxidant mechanism through Nrf2 activation is possible.

Table 1: Direct Antioxidant Activity (Radical Scavenging)

Compound	Assay	IC50 Value (µM)	Reference
Sulforaphane	DPPH	12.5 - 250	[Varies by study]
ABTS	5 - 100	[Varies by study]
Glucocheirolin/Cheirolin (B1668576)	DPPH	Data not available	-
ABTS	Data not available	-

Note: The IC50 value represents the concentration of the compound required to scavenge 50% of the free radicals in the assay. A lower IC50 value indicates a higher antioxidant activity. The wide range for sulforaphane reflects the variability in experimental conditions across different studies.

Table 2: Indirect Antioxidant Activity (Nrf2 Activation)

Compound	Potency in Nrf2 Activation	Key Findings	Reference
Sulforaphane	High	Potent inducer of Nrf2-dependent gene expression.	[Numerous studies]
Cheirolin (from Glucocheirolin)	Similar to Sulforaphane	Exhibited a similar potency to sulforaphane in inducing Nrf2-dependent gene-expression.	[1]

Mechanism of Action: The Nrf2-ARE Signaling Pathway

Both sulforaphane and cheirolin exert their potent indirect antioxidant effects primarily through the activation of the Nrf2-ARE signaling pathway. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor protein, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.

Upon exposure to inducers like sulforaphane and cheirolin, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various target genes. This binding initiates the transcription of a suite of cytoprotective proteins, including antioxidant enzymes like heme oxygenase-1 (HO-1) and glutamate-cysteine ligase catalytic subunit (GCLC), which is the rate-limiting enzyme in the synthesis of the major intracellular antioxidant, glutathione.

Nrf2 signaling pathway activation by sulforaphane or cheirolin.

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Reagents: 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol, test compound solutions at various concentrations, and a reference standard (e.g., ascorbic acid).

• Procedure:

  • A specific volume of the DPPH solution is added to the test compound solutions.

  • The mixture is incubated in the dark at room temperature for a defined period (e.g., 30 minutes).

  • The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) solution, potassium persulfate solution, test compound solutions at various concentrations, and a reference standard (e.g., Trolox).

• Procedure:

  • The ABTS radical cation is generated by reacting the ABTS solution with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to obtain a specific absorbance at a particular wavelength (e.g., 734 nm).

  • The test compound is added to the diluted ABTS•+ solution.

  • The absorbance is measured after a specific incubation time.

  • The percentage of inhibition is calculated, and the IC50 value is determined as in the DPPH assay.

Nrf2 Nuclear Translocation Assay

This assay determines the movement of Nrf2 from the cytoplasm to the nucleus upon stimulation.

• Method: Immunofluorescence microscopy.

• Procedure:

  • Cells are cultured on coverslips and treated with the test compound (e.g., sulforaphane or cheirolin) or a vehicle control.

  • After treatment, the cells are fixed, permeabilized, and incubated with a primary antibody specific to Nrf2.

  • A fluorescently labeled secondary antibody is then added.

  • The cell nuclei are counterstained with a fluorescent DNA-binding dye (e.g., DAPI).

  • The coverslips are mounted on microscope slides and visualized using a fluorescence microscope.

  • The nuclear localization of Nrf2 is quantified by analyzing the fluorescence intensity in the nucleus compared to the cytoplasm.

Workflow for Nrf2 Nuclear Translocation Assay.

Conclusion

Both Glucocheirolin (via its active form, cheirolin) and sulforaphane are potent indirect antioxidants that function through the activation of the Nrf2 signaling pathway. Current evidence suggests that cheirolin and sulforaphane exhibit similar potency in inducing Nrf2-dependent gene expression, making them both compelling candidates for further investigation as cytoprotective agents.

A significant gap in the current literature is the lack of quantitative data on the direct radical scavenging activity of Glucocheirolin/cheirolin. Further studies employing standardized antioxidant assays like DPPH and ABTS are necessary to provide a comprehensive comparison of the direct antioxidant potential of these two compounds. For drug development professionals, the choice between these compounds may depend on factors beyond antioxidant potential, such as bioavailability, metabolism, and target tissue specificity, which warrant further investigation.

References

• 1. youtube.com [youtube.com]

Glucocheirolin Cross-Reactivity in Glucosinolate Immunoassays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the specificity of immunoassays is paramount for accurate quantification of target molecules. This guide provides a comparative analysis of the cross-reactivity of Glucocheirolin in the context of glucosinolate immunoassays, supported by available experimental data and detailed protocols.

Glucosinolates are a class of secondary metabolites found predominantly in Brassica vegetables. Their degradation products, such as isothiocyanates, are of significant interest due to their potential chemopreventive properties. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a high-throughput and cost-effective method for screening glucosinolate content in various samples. However, a critical consideration for the accuracy of these assays is the potential for cross-reactivity, where antibodies raised against a specific glucosinolate may also bind to structurally similar molecules.

This guide focuses on Glucocheirolin, an aliphatic glucosinolate, and its potential to cross-react in immunoassays designed for other glucosinolates.

Quantitative Data on Cross-Reactivity

Direct quantitative data on the cross-reactivity of Glucocheirolin in a specific glucosinolate immunoassay is limited in publicly available literature. However, studies on ELISAs developed for other aliphatic glucosinolates provide valuable insights into the potential for cross-reactivity.

One such study focused on the development of specific antibody ELISA assays for the quantitative determination of Sinigrin and Progoitrin in Brussels sprouts. The antisera were raised against hemisuccinate-linked glucosinolate conjugates. The study reported that these ELISA assays exhibited a maximum of 7.4% cross-reactivity with other aliphatic glucosinolates[1]. While Glucocheirolin was not individually assessed, its structural similarity to other aliphatic glucosinolates suggests that a comparable level of cross-reactivity could be anticipated in similar assay formats.

For a more comprehensive understanding, it is crucial to compare the immunoassay results with a reference method like High-Performance Liquid Chromatography (HPLC), which can separate and quantify individual glucosinolates with high specificity. In the aforementioned study, the ELISA for Sinigrin slightly overestimated, and the ELISA for Progoitrin considerably overestimated the actual content when compared to HPLC, although a high correlation was observed for Progoitrin (r² = 0.92)[1].

Table 1: Comparison of Immunoassay and HPLC for Glucosinolate Quantification

Analytical Method	Target Analyte	Reported Cross-Reactivity (Aliphatic Glucosinolates)	Comparison with HPLC	Reference
ELISA	Sinigrin	Max. 7.4%	Slight overestimation	[1]
ELISA	Progoitrin	Max. 7.4%	Considerable overestimation (high correlation)	[1]
HPLC	Various	N/A (High Specificity)	Gold Standard for Quantification	[2]

Experimental Protocols

The following is a representative experimental protocol for a competitive ELISA used for the quantification of a specific glucosinolate, based on established methodologies.

Protocol: Competitive ELISA for Glucosinolate Quantification

1. Materials and Reagents:

• Microtiter plates (96-well)

• Glucosinolate-protein conjugate (for coating)

• Specific monoclonal or polyclonal antibody against the target glucosinolate

• Sample extracts and Glucocheirolin standards

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., 1% BSA in PBS)

2. Procedure:

• Coating: Dilute the glucosinolate-protein conjugate in coating buffer and add 100 µL to each well of the microtiter plate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition: Add 50 µL of the sample extract or Glucocheirolin standard and 50 µL of the primary antibody to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody Incubation: Add 100 µL of the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL of the substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of the stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: Construct a standard curve by plotting the absorbance versus the concentration of the glucosinolate standards. Determine the concentration of the target glucosinolate in the samples by interpolating their absorbance values on the standard curve. Cross-reactivity of Glucocheirolin is calculated as: (IC50 of target glucosinolate / IC50 of Glucocheirolin) x 100%.

Visualizing the Workflow and Logical Relationships

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Fig. 1: Experimental workflow for a competitive glucosinolate ELISA.

Fig. 2: Logical relationship of antibody binding and cross-reactivity.

References

• 1. Quantitative Determination of the Glucosinolates Sinigrin and Progoitrin by Specific Antibody ELISA Assays in Brussels Sprouts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Glucocheirolin: A Guide for Laboratory Professionals

Immediate Safety and Handling

Before disposal, it is crucial to handle Glucocheirolin with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Glucocheirolin is a solid, water-soluble compound.[1][2] While intact glucosinolates are generally considered to have low toxicity, their hydrolysis products, such as isothiocyanates, can be toxic.[3][4][5] Therefore, it is prudent to handle Glucocheirolin in a well-ventilated area to avoid inhalation of any potential degradation products.

Disposal Procedures

The proper disposal route for Glucocheirolin depends on its classification as hazardous or non-hazardous waste. This determination should be made by the environmental health and safety (EHS) department of your institution. The following steps provide a general guideline for disposal:

Step 1: Waste Identification and Classification

• Consult Safety Data Sheet (SDS): The first step is to locate the SDS for Glucocheirolin. While a specific SDS was not found in the public domain, your supplier is required to provide one. The SDS will contain specific information on hazards and disposal recommendations.

• Hazard Assessment: In the absence of a specific SDS, a hazard assessment should be conducted by a qualified professional. This assessment will determine if the waste exhibits characteristics of hazardous waste (e.g., ignitability, corrosivity, reactivity, toxicity).[6] Given that glucosinolate degradation products can be toxic, it is recommended to treat Glucocheirolin waste as potentially hazardous until a formal assessment proves otherwise.[3][4][5]

Step 2: Waste Segregation and Collection

• Segregate Waste: Do not mix Glucocheirolin waste with other chemical waste streams unless instructed to do so by your EHS department.

• Use Appropriate Containers: Collect solid Glucocheirolin waste in a clearly labeled, sealed, and leak-proof container. For solutions of Glucocheirolin, use a compatible, labeled, and sealed container.

Step 3: Disposal Pathway

• Non-Hazardous Waste: If determined to be non-hazardous, solid Glucocheirolin may be disposed of in the regular trash, and aqueous solutions may be suitable for drain disposal, depending on local regulations.[7][8] However, always confirm this with your institution's EHS guidelines.

• Hazardous Waste: If classified as hazardous, the waste must be disposed of through your institution's hazardous waste management program. This typically involves collection by trained personnel for treatment and disposal at a licensed facility.

Quantitative Data Summary

No quantitative data regarding specific disposal limits or concentrations for Glucocheirolin was found in the provided search results. Disposal limits are typically determined by local regulations and the specific characteristics of the waste stream.

Experimental Protocols

No specific experimental protocols for the disposal of Glucocheirolin were found. The disposal process should follow the standard operating procedures for chemical waste management established by your institution.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Glucocheirolin.

Glucocheirolin Disposal Decision Workflow

Disclaimer: This information is intended as a general guide. Always consult your institution's Environmental Health and Safety department for specific procedures and comply with all local, state, and federal regulations regarding chemical waste disposal.

References

• 1. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 4. pure.psu.edu [pure.psu.edu]
• 5. Frontiers | Glucosinolates, a natural chemical arsenal: More to tell than the myrosinase story [frontiersin.org]
• 6. sites.rowan.edu [sites.rowan.edu]
• 7. sfasu.edu [sfasu.edu]
• 8. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]

Personal protective equipment for handling Glucocheirolin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Glucocheirolin in a laboratory setting. The following information is compiled to ensure the safe handling of this compound and to provide clear, step-by-step guidance for laboratory personnel.

Chemical and Physical Properties

While a comprehensive Safety Data Sheet (SDS) for Glucocheirolin is not publicly available, the following table summarizes its known chemical and physical properties. This information is critical for understanding its behavior and for implementing appropriate safety measures.

Property	Value
Chemical Formula	C₁₁H₂₁NO₁₁S₃
Molecular Weight	439.5 g/mol [1][2]
CAS Number	554-86-9 (acid form), 15592-36-6 (potassium salt)[2][3]
Appearance	Solid (inferred from storage and handling information)
Storage Temperature	<-15°C[3]
Storage Conditions	Store in a dry and dark place.[3]
Purity	Typically >95% for reference standards.[2][4]
Solubility	Soluble in water and 70% methanol.
Hazard Phrases (Potassium Salt)	P260: Do not breathe dust/fume/gas/mist/vapours/spray. P262: Do not get in eyes, on skin, or on clothing.[3]

Hazard Identification and Risk Assessment

Glucocheirolin is a member of the glucosinolate family, which are naturally occurring compounds in cruciferous vegetables.[2] While a specific hazard classification for Glucocheirolin is not established, its degradation products, isothiocyanates, can be irritants.[2] Therefore, it is prudent to handle Glucocheirolin with care to minimize exposure. A Safety Data Sheet for a similar glucosinolate, Glucotropaeolin, indicates that it does not meet the criteria for classification as a hazardous substance.[5] However, given the "P" phrases associated with the potassium salt of Glucocheirolin, caution is warranted.[3]

Primary Routes of Exposure:

• Inhalation: Inhalation of dust if handled as a solid.

• Dermal Contact: Skin contact with the solid or solutions.

• Ocular Contact: Eye contact with the solid or solutions.

• Ingestion: Accidental ingestion.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling Glucocheirolin. The following PPE is mandatory:

• Body Protection: A standard laboratory coat is required. For procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended.[6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be inspected before use and changed immediately if contaminated.

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7] For operations that may generate dust or splashes, tightly fitting safety goggles or a face shield should be used.[6][7]

• Respiratory Protection: For procedures that may generate dust, a NIOSH-approved particulate respirator (e.g., N95) should be used.[6][7] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Weighing:

• All handling of solid Glucocheirolin should be conducted within a certified chemical fume hood to minimize inhalation exposure.
• Before use, allow the container to equilibrate to room temperature to prevent condensation.
• Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.
• For creating solutions, slowly add the solid to the solvent to prevent splashing.

2. Solution Preparation:

• Prepare solutions in a chemical fume hood.
• Use appropriate glassware and ensure it is clean and dry before use.
• Glucocheirolin is soluble in water and 70% methanol.[8]
• Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

3. Experimental Use:

• Conduct all experiments involving Glucocheirolin in a well-ventilated area or a chemical fume hood.
• Avoid direct contact with skin, eyes, and clothing.
• In case of accidental contact, follow the first aid measures outlined below.

Disposal Plan

1. Waste Segregation:

• All disposable materials contaminated with Glucocheirolin (e.g., gloves, weighing paper, pipette tips) should be collected in a designated, sealed, and clearly labeled hazardous waste container.
• Unused solid Glucocheirolin and solutions should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

2. Waste Disposal:

• Dispose of all Glucocheirolin waste in accordance with local, state, and federal regulations.
• Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.
• Do not dispose of Glucocheirolin down the drain or in the regular trash.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Glucocheirolin Handling and Disposal Workflow

Caption: Workflow for the safe handling and disposal of Glucocheirolin.

References

• 1. Glucocheirolin | C11H21NO11S3 | CID 9573943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. plantaanalytica.com [plantaanalytica.com]
• 3. extrasynthese.com [extrasynthese.com]
• 4. Glucocheirolin | CAS:15592-36-6 | Miscellaneous | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 7. bvl.bund.de [bvl.bund.de]
• 8. A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]